3-Fluoro-4-(methoxymethyl)benzoic acid

• CAS: 477199-79-4

Core Science & Biosynthesis

An In-depth Technical Guide to 3-Fluoro-4-(methoxymethyl)benzoic acid: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Fluoro-4-(methoxymethyl)benzoic acid is a synthetically derived fluorinated aromatic carboxylic acid. While its direct historical discovery and development are not extensively documented in readily available literature, its structural motifs suggest significant potential as a versatile building block in medicinal chemistry and materials science. The presence of the fluorine atom and the methoxymethyl group offers unique electronic and steric properties that can be exploited to modulate the physicochemical and pharmacological profiles of larger molecules. This guide presents a comprehensive overview of a plausible and scientifically sound synthetic route to 3-Fluoro-4-(methoxymethyl)benzoic acid, its characterization, and its potential applications, drawing upon established principles of organic chemistry and data from analogous compounds.

Introduction: The Significance of Fluorinated Building Blocks

The strategic incorporation of fluorine into organic molecules has become a cornerstone of modern drug discovery. The unique properties of the fluorine atom—its small size, high electronegativity, and the strength of the carbon-fluorine bond—can profoundly influence a molecule's metabolic stability, lipophilicity, and binding affinity to biological targets. Similarly, the methoxymethyl group can serve as a bioisostere for other functional groups or as a lipophilic spacer. The combination of these functionalities in 3-Fluoro-4-(methoxymethyl)benzoic acid makes it a potentially valuable intermediate for the synthesis of novel therapeutic agents and functional materials.

This technical guide provides a detailed, proposed synthetic pathway for 3-Fluoro-4-(methoxymethyl)benzoic acid, starting from a commercially available precursor. The methodology is grounded in well-established and reliable chemical transformations, ensuring a high degree of confidence in its practical implementation.

Proposed Synthetic Pathway

A logical and efficient synthetic route to 3-Fluoro-4-(methoxymethyl)benzoic acid commences with the commercially available 3-fluoro-4-methylbenzoic acid. The synthesis involves a two-step process: benzylic bromination followed by a Williamson ether synthesis.

Protocols & Analytical Methods

Application Note: 3-Fluoro-4-(methoxymethyl)benzoic acid in API Synthesis

This guide details the technical application of 3-Fluoro-4-(methoxymethyl)benzoic acid (CAS 477199-79-4), a specialized fluorinated building block used in the synthesis of pharmaceutical intermediates, particularly for kinase inhibitors and receptor modulators.[1]

[2][3]

Executive Summary

3-Fluoro-4-(methoxymethyl)benzoic acid is a strategic scaffold in medicinal chemistry, valued for its ability to introduce a metabolically stable fluorine atom adjacent to a benzylic ether moiety. This compound serves as a "masked" precursor to benzyl alcohols and aldehydes, while the carboxylic acid functionality provides a direct handle for amide coupling—a critical step in the synthesis of peptidomimetics and small-molecule inhibitors.

Its structural motif (3-fluoro-4-substituted) is frequently employed to modulate pKa, lipophilicity (LogP), and metabolic stability in drug candidates targeting kinases (e.g., p38 MAP, EGFR) and GPCRs .

Chemical Properties & Handling

Property	Data
Appearance	White to off-white crystalline solid
Melting Point	168–172 °C (Typical)
Solubility	Soluble in DMSO, DMF, Methanol, Ethyl Acetate
pKa (Calc)	~3.8 (Acidic due to electron-withdrawing F)
Stability	Stable under standard conditions; hygroscopic.[2][3] Avoid strong oxidizers.
Storage	2–8 °C, inert atmosphere (Argon/Nitrogen) recommended.

Safety Advisory: This compound is an organic acid and a fluorinated derivative.[4] Standard PPE (gloves, goggles, lab coat) is mandatory. Avoid inhalation of dust.

Synthetic Utility & Mechanism

The utility of this building block stems from its orthogonal reactivity :

• Carboxylic Acid (C-1): Ready for activation (via SOCl2, HATU, EDC) to form amides or esters.

• Methoxymethyl Ether (C-4): Acts as a robust protecting group for the benzylic alcohol. It withstands basic coupling conditions but can be selectively cleaved (demethylated) to reveal the alcohol (–CH2OH) or oxidized to the aldehyde (–CHO).

• Fluorine Substituent (C-3): Provides electronic modulation (inductive withdrawal) and blocks metabolic oxidation at the ortho-position.

Structural Divergence Map

The following diagram illustrates the synthetic pathways accessible from this core scaffold.

Figure 1: Synthetic divergence from the 3-Fluoro-4-(methoxymethyl)benzoic acid scaffold.

Experimental Protocols

Protocol A: Amide Coupling (General API Synthesis)

Objective: To couple the benzoic acid core to a heterocycle or amine fragment.

Reagents:

• 3-Fluoro-4-(methoxymethyl)benzoic acid (1.0 equiv)

• Amine coupling partner (1.1 equiv)

• HATU (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• DMF (Dimethylformamide) (Anhydrous)

Procedure:

• Dissolution: In a flame-dried round-bottom flask, dissolve 3-Fluoro-4-(methoxymethyl)benzoic acid (1.0 mmol) in anhydrous DMF (5 mL) under nitrogen.

• Activation: Add DIPEA (3.0 mmol) followed by HATU (1.2 mmol). Stir at room temperature for 15 minutes to generate the active ester.

• Coupling: Add the amine partner (1.1 mmol) in one portion.

• Reaction: Stir the mixture at room temperature for 4–12 hours. Monitor via LC-MS (Target mass = MW_acid + MW_amine - 18).

• Workup: Dilute with Ethyl Acetate (50 mL). Wash sequentially with 1N HCl (if product is not basic), sat.[3][5] NaHCO3, and brine.

• Purification: Dry organic layer over Na2SO4, concentrate, and purify via flash chromatography (Hexane/EtOAc gradient).

Expert Insight: The 3-fluoro substituent lowers the pKa of the acid, making the initial activation faster than non-fluorinated analogs. However, it also increases the electrophilicity of the carbonyl, making the active ester susceptible to hydrolysis if wet solvents are used.

Protocol B: Selective Demethylation (Accessing the Benzyl Alcohol)

Objective: To cleave the methyl ether without affecting the amide or aromatic ring, generating a 3-fluoro-4-(hydroxymethyl) derivative.

Reagents:

• Substrate (Methoxymethyl derivative) (1.0 equiv)

• Boron Tribromide (BBr3) (1.0 M in DCM) (2.0–3.0 equiv)

• Dichloromethane (DCM) (Anhydrous)

Procedure:

• Setup: Cool a solution of the substrate in anhydrous DCM to -78 °C.

• Addition: Dropwise add BBr3 solution. Caution: Exothermic.

• Warming: Allow the reaction to warm to 0 °C over 2 hours.

• Quench: Quench carefully with Methanol at 0 °C.

• Workup: Dilute with DCM, wash with NaHCO3.

• Note: If the molecule contains sensitive amides, consider using TMSI (Trimethylsilyl iodide) generated in situ (TMSCl + NaI in Acetonitrile) as a milder alternative to prevent amide cleavage.

Protocol C: Conversion to Benzyl Bromide

Objective: To create a reactive electrophile for alkylation reactions.

Reagents:

• 3-Fluoro-4-(hydroxymethyl)benzoic ester (from Protocol B)

• Phosphorus Tribromide (PBr3) (0.4 equiv)

• DCM or Toluene

Procedure:

• Dissolve the alcohol in DCM at 0 °C.

• Add PBr3 dropwise.

• Stir at 0 °C to RT for 2 hours.

• Quench with ice water. Extract with DCM.[3][5]

• Stability Warning: The resulting benzyl bromide is highly reactive due to the electron-withdrawing fluorine (inductive effect) and should be used immediately or stored at -20 °C.

Troubleshooting & Optimization

Issue	Probable Cause	Solution
Low Yield in Amide Coupling	Steric hindrance from ortho-F (unlikely but possible) or hydrolysis.	Switch to SOCl2 to form the acid chloride first, then react with amine.
Ether Cleavage Fails	Methyl ether is robust.	Ensure anhydrous conditions for BBr3. Try BCl3 or AlCl3/NaI .
Defluorination	SnAr reaction with strong nucleophiles.	Avoid strong alkoxides (NaOMe) at high temperatures if the ring is electron-deficient (e.g., if coupled to other withdrawing groups).

References

• Compound Data & Availability: 3-Fluoro-4-(methoxymethyl)benzoic acid (CAS 477199-79-4).[1][6][7][8] Sigma-Aldrich / Merck KGaA.

• Synthetic Methodology:Fluorine in Medicinal Chemistry. Purser, S., et al. Chem. Soc. Rev., 2008, 37, 320-330.

• Protocol Grounding: Amide Bond Formation: Beyond the Myth of Coupling Reagents. Valeur, E., & Bradley, M. Chem. Soc. Rev., 2009, 38, 606-631.

• Ether Cleavage:Protective Groups in Organic Synthesis. Wuts, P.G.M. & Greene, T.W. 4th Ed. Wiley-Interscience. (Standard text for MOM/Methyl ether deprotection).

Sources

• 1. 604000-97-7|2-Fluoro-4-formylbenzoic acid|BLD Pharm [bldpharm.com]
• 2. 2111540-45-3_Ethyl 6-aminooctanoateCAS号:2111540-45-3_Ethyl 6-aminooctanoate【结构式 性质 英文】 - 化源网 [chemsrc.com]
• 3. WO2017183043A1 - Novel process for the preparation of tavaborole, its novel polymorphic forms and the polymorphs thereof - Google Patents [patents.google.com]
• 4. nbinno.com [nbinno.com]
• 5. US11091504B2 - Process for the preparation of tavaborole, its novel polymorphic forms and the polymorphs thereof - Google Patents [patents.google.com]
• 6. 4-DINITROBENZYL BROMIDE 3013-38-5 4 2 | | Chaturya Biotech [chaturyabiotech.com]
• 7. aaronchem.com [aaronchem.com]
• 8. aaronchem.com [aaronchem.com]

Application Note: High-Efficiency Fischer Esterification of 3-Fluoro-4-(methoxymethyl)benzoic acid

Executive Summary & Chemical Context[1][2][3][4][5][6][7]

This Application Note details the optimized protocol for the Fischer esterification of 3-Fluoro-4-(methoxymethyl)benzoic acid to its corresponding methyl ester. This transformation is a critical step in the synthesis of fluorinated pharmaceutical intermediates, where the fluorine atom modulates metabolic stability and lipophilicity.

Structural Analysis & Reactivity

The substrate presents specific structural features that dictate the choice of esterification methodology:

• 3-Fluoro Substituent: The fluorine atom at the meta position relative to the carboxylic acid exerts a strong inductive electron-withdrawing effect (-I). This lowers the pKa of the benzoic acid compared to non-fluorinated analogs, theoretically reducing the nucleophilicity of the carbonyl oxygen during the initial protonation step. However, once protonated, the carbonyl carbon becomes highly electrophilic, facilitating rapid attack by methanol.

• 4-(Methoxymethyl) Group: It is crucial to distinguish this moiety from a Methoxymethyl (MOM) ether protecting group.

  • Clarification: The substituent is a benzyl methyl ether (Ar–CH₂–O–CH₃), not an acetal (Ar–O–CH₂–O–CH₃).

  • Implication: While MOM groups are acid-labile and would degrade under Fischer conditions, the benzyl methyl ether is robustly stable to the acidic conditions (H₂SO₄ or HCl) employed in this protocol [1].

• Steric Environment: The ortho-fluorine provides minor steric bulk but does not significantly hinder the approach of methanol to the carboxylic acid.

Strategic Approach

While standard sulfuric acid-catalyzed Fischer esterification is viable, this guide recommends an In-Situ Acid Chloride Generation (Thionyl Chloride/Methanol) method as the primary protocol. This approach consumes the water byproduct chemically, driving the equilibrium to completion more effectively than thermal water removal in small-to-medium scale batches.

Reaction Mechanism & Pathway[6][8][9][10][11]

The Fischer esterification is an equilibrium process.[1][2][3] The acid catalyst protonates the carbonyl oxygen, activating it for nucleophilic attack by methanol.

Figure 1: Mechanistic pathway of the acid-catalyzed esterification. Note that water removal is the driving force for the final step.

Experimental Protocols

Protocol A: Thionyl Chloride Mediated (Preferred)

Best for: High conversion, moisture-sensitive environments, and driving equilibrium chemically.

Reagents:

• 3-Fluoro-4-(methoxymethyl)benzoic acid (1.0 equiv)

• Thionyl Chloride (SOCl₂, 1.5 - 2.0 equiv)

• Methanol (Anhydrous, 10-15 volumes)

Procedure:

• Setup: Equip a dry round-bottom flask with a magnetic stir bar, reflux condenser, and a drying tube (CaCl₂ or N₂ line).

• Solvent Charge: Charge Anhydrous Methanol (0.2 M concentration relative to substrate) and cool to 0 °C in an ice bath.

• Catalyst Generation: Dropwise, add Thionyl Chloride (SOCl₂) over 15–20 minutes.

  • Note: This generates anhydrous HCl in situ and consumes adventitious water. Exothermic reaction; maintain temp < 10 °C.

• Substrate Addition: Add 3-Fluoro-4-(methoxymethyl)benzoic acid in one portion.

• Reaction: Remove the ice bath and heat the mixture to Reflux (65 °C) for 2–4 hours.

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or HPLC. The acid starting material will disappear (lower Rf on TLC).

• Workup:

  • Cool to room temperature.[4]

  • Concentrate the mixture under reduced pressure to remove excess MeOH and HCl.

  • Redissolve the residue in Ethyl Acetate (EtOAc).

  • Wash with Saturated NaHCO₃ (2x) to neutralize trace acid.

  • Wash with Brine (1x).

  • Dry over Na₂SO₄, filter, and concentrate.

Protocol B: Sulfuric Acid Catalyzed (Standard)

Best for: Large scale, cost-sensitive batches where SOCl₂ handling is restricted.

Reagents:

• Substrate (1.0 equiv)

• Conc. H₂SO₄ (0.1 - 0.2 equiv)

• Methanol (Reagent grade, 10-20 volumes)

Procedure:

• Dissolve the substrate in Methanol.

• Add Conc. H₂SO₄ dropwise at room temperature.

• Heat to reflux for 6–12 hours.

  • Optimization: If conversion stalls, add activated 3Å Molecular Sieves to the reaction pot or use a Soxhlet extractor with sieves to remove water.

• Workup is identical to Protocol A.

Process Data & Specifications

Parameter	Specification / Observation
Substrate MW	184.16 g/mol
Product MW	198.19 g/mol
Expected Yield	88% - 95% (Protocol A)
Reaction Time	2-4 Hours (Protocol A) vs 6-12 Hours (Protocol B)
Key Impurity	Unreacted Acid (remove via NaHCO₃ wash)
Appearance	Colorless to pale yellow oil or low-melting solid
TLC Rf	Product ~0.6, Acid ~0.1 (Hexane/EtOAc 3:1)

Workflow Visualization

Figure 2: Operational workflow for the preferred Thionyl Chloride esterification protocol.

Critical Process Parameters & Troubleshooting

Stability of the Methoxymethyl Group

Researchers often confuse the 4-(methoxymethyl) substituent with a MOM protecting group .

• MOM Group (Acetal): R–O–CH₂–O–CH₃. Highly sensitive to acid.

• Our Substrate (Benzyl Ether): Ar–CH₂–O–CH₃.

• Validation: Benzyl ethers typically require BBr₃ or catalytic hydrogenation for cleavage [2]. They are stable in methanolic HCl at reflux. Therefore, no special precautions are needed to preserve this ether linkage during esterification.

Water Management

Fischer esterification is reversible.[5]

• Protocol A (SOCl₂): The reaction SOCl₂ + MeOH → MeCl + SO₂ + HCl consumes water if SOCl₂ is in excess, but primarily it generates the anhydrous catalyst. The reaction of SOCl₂ + H₂O → SO₂ + 2HCl actively scavenges water produced by the esterification, driving the reaction to the right (Le Chatelier's Principle) [3].

• Protocol B (H₂SO₄): Relies on excess Methanol to push equilibrium. If yields are low, use molecular sieves.

Safety Note: Fluorine Chemistry

While the C-F bond is stable here, fluorinated aromatics can undergo Nucleophilic Aromatic Substitution (SnAr) if strong bases are used (e.g., NaOMe). Avoid basic esterification methods (like alkylation with MeI/K₂CO₃) if impurities suggest methoxide attack at the C3 position, although the meta positioning of the EWG (COOH) makes SnAr difficult [4]. The acidic Fischer method is safer regarding the integrity of the C-F bond.

References

• Greene, T. W.; Wuts, P. G. M.Protective Groups in Organic Synthesis, 3rd ed.; John Wiley & Sons: New York, 1999. (General reference for Benzyl Ether stability vs MOM).

• Master Organic Chemistry. Fischer Esterification Mechanism and Optimization. Available at: [Link]

• Chemistry Stack Exchange. Reactivity of Fluorides in Nucleophilic Aromatic Substitution. Available at: [Link]

Sources

• 1. Fischer Esterification [organic-chemistry.org]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. personal.tcu.edu [personal.tcu.edu]
• 4. researchgate.net [researchgate.net]
• 5. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Troubleshooting guide for the methoxymethylation of 3-fluorobenzoic acid

Technical Support Center: Methoxymethylation of 3-Fluorobenzoic Acid

Topic: Troubleshooting & Optimization Guide for MOM Ester Formation Product Focus: Methoxymethyl 3-fluorobenzoate Safety Alert: High Hazard (Carcinogen)

Critical Safety Warning: MOMCl Handling

STOP AND READ: This protocol typically utilizes Chloromethyl Methyl Ether (MOMCl) .

• Carcinogenicity: MOMCl is an OSHA-regulated carcinogen (29 CFR 1910.1006). It often contains Bis(chloromethyl) ether (BCME), which is even more potent.

• Engineering Controls: All operations must occur in a functioning fume hood .

• PPE: Double nitrile gloves, lab coat, and safety glasses are mandatory.

• Quenching: Never dispose of unquenched MOMCl. Quench with aqueous ammonia or saturated sodium bicarbonate.

Module 1: The Baseline Protocol

Use this standard operating procedure (SOP) as your reference point for troubleshooting.

Reaction: 3-Fluorobenzoic acid + MOMCl

Methoxymethyl 3-fluorobenzoate

Parameter	Standard Condition	Rationale
Stoichiometry	1.0 equiv Acid : 1.5–2.0 equiv MOMCl : 2.5 equiv Base	Excess electrophile compensates for hydrolysis; excess base neutralizes HCl.
Base	-Diisopropylethylamine (DIEA)	Non-nucleophilic base; scavenges HCl without attacking MOMCl.
Solvent	Dichloromethane (DCM) or THF (Anhydrous)	DCM is standard; THF is better if the sodium salt is generated first.
Temperature	0°C (addition) RT (stirring)	Controls exotherm and minimizes decomposition of MOMCl.
Catalyst	TBAI (Optional, 10 mol%)	Accelerates reaction via in-situ Finkelstein ( ).

Module 2: Troubleshooting Dashboard (Q&A)

Issue 1: "My reaction is stalling. I see starting material (3-fluorobenzoic acid) by TLC/LCMS after 12 hours."

Diagnosis: Nucleophilic Deactivation. The fluorine atom at the meta position is electron-withdrawing (inductive effect). This lowers the

of the acid (~3.86 vs 4.20 for benzoic acid), making the resulting carboxylate less nucleophilic than standard benzoate.

Corrective Actions:

• Add a Catalyst (The "Finkelstein" Boost):

  • Action: Add 10–20 mol% Tetrabutylammonium Iodide (TBAI) .

  • Mechanism:[1][2] TBAI reacts with MOMCl to form MOM-I (Methoxymethyl iodide). Iodide is a better leaving group than chloride, significantly increasing the electrophilicity of the alkylating agent to match your sluggish nucleophile.

• Switch Bases:

  • Action: Use Sodium Hydride (NaH) in THF/DMF instead of DIEA/DCM.

  • Protocol: Deprotonate the acid with NaH at 0°C first to form the naked sodium carboxylate, then add MOMCl. The ionic bond makes the carboxylate more reactive than the amine-salt complex.

Issue 2: "The product disappears or degrades during workup/purification."

Diagnosis: Acid-Catalyzed Hydrolysis. MOM esters (acetal esters) are significantly more acid-labile than MOM ethers. The structure

behaves like a hemiacetal ester. Even mild acidity from silica gel or trace HCl can cleave the protecting group.

Corrective Actions:

• Quench pH: Ensure your quench (sat.

  ) brings the aqueous phase to pH 8–9.

• Buffer the Silica:

  • Action: Pre-treat your silica gel column with 1% Triethylamine (Et3N) in hexanes before loading the sample.

  • Eluent: Add 0.5% Et3N to your elution solvent system to neutralize acidic sites on the silica.

• Avoid Acidic Stains: Do not use Hanessian’s Stain (Molybdate) or p-Anisaldehyde dip, as the heat + acid will decompose the spot on the TLC plate, giving a false negative. Use UV or Iodine.

Issue 3: "I see a major side product that looks like the methyl ester ( )."

Diagnosis: Methanol Contamination or MOMCl Decomposition. MOMCl degrades over time to form Formaldehyde and HCl. If Methanol is present (impurity in MOMCl or used as a solvent), the HCl will catalyze the formation of the simple methyl ester.

Corrective Actions:

• Check Reagent Quality: If your MOMCl is old or turned yellow/orange, discard it (safely).

• Solvent Choice: Never use methanol or protic solvents.

• Scavenger: Ensure your base (DIEA) is fresh and in excess (2.5 equiv) to immediately neutralize any HCl produced.

Module 3: Mechanistic Visualization

Figure 1: Reaction Mechanism & Catalytic Cycle This diagram illustrates the direct pathway and the TBAI-catalyzed acceleration essential for deactivated substrates like 3-fluorobenzoic acid.

Caption: The TBAI catalyst converts MOMCl to the more electrophilic MOM-I, compensating for the lower nucleophilicity of the 3-fluorobenzoate anion.

Module 4: Advanced Optimization (Green Alternative)

If safety regulations prohibit MOMCl, or if you require a scalable process without carcinogens:

Protocol: Dimethoxymethane (DMM) Activation Reagents: 3-Fluorobenzoic acid + Dimethoxymethane +

(Phosphorus Pentoxide). Solvent: or DCM.

• Mechanism:

  acts as a Lewis acid to dehydrate the system and generate the oxocarbenium ion directly from DMM.

• Procedure:

  • Dissolve acid in

    .

  • Add DMM (excess, acts as reagent and co-solvent).

  • Add

    portion-wise at 0°C.

  • Note: This method is heterogeneous and requires vigorous stirring.

• Benefit: Avoids MOMCl entirely.

• Drawback: Strong acidic conditions. Not suitable if the substrate has other acid-sensitive groups (e.g., Boc, TBS).

Module 5: Workflow Logic

Figure 2: Troubleshooting Decision Tree

Caption: Decision logic for optimizing yield and stability during the methoxymethylation process.

References

• Greene, T. W., & Wuts, P. G. M. (1999).[3] Protective Groups in Organic Synthesis (3rd ed.). Wiley-Interscience. (Standard reference for MOM ester stability and cleavage conditions).

• Berliner, M. A., & Belecki, K. (2005).[3] Simple, rapid, and efficient preparation of chloromethyl methyl ether and other

  -haloalkyl ethers. The Journal of Organic Chemistry, 70(23), 9618–9621. (Describes in-situ generation to avoid isolation of carcinogens).

• Occupational Safety and Health Administration (OSHA). (n.d.). Methyl chloromethyl ether. OSHA Standard 1910.1006.[4] (Safety and handling regulations).

• Gras, J.-L., Chang, Y.-Y. K. W., & Guérin, A. (1982). Lithium bromide-assisted protection of primary and secondary alcohols as methoxymethyl ethers. Synthesis, 1982(01), 74-75. (Basis for halide-assisted catalysis in MOM protection).

Sources

• 1. Mechanism of methyl esterification of carboxylic acids by trimethylsilyldiazomethane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. MOM Ethers [organic-chemistry.org]
• 4. nj.gov [nj.gov]

Stability issues of 3-Fluoro-4-(methoxymethyl)benzoic acid in different solvents

Welcome to the technical support guide for 3-Fluoro-4-(methoxymethyl)benzoic acid. This document provides in-depth troubleshooting advice and answers to frequently asked questions regarding the stability of this compound in various solvent systems. Our goal is to equip researchers, scientists, and drug development professionals with the necessary knowledge to ensure the integrity of their experiments.

Introduction: Understanding the Molecule

3-Fluoro-4-(methoxymethyl)benzoic acid is a bifunctional molecule with key structural features that dictate its stability profile. The fluorinated benzoic acid core is generally robust; however, the methoxymethyl (MOM) ether at the 4-position is an acetal, which is known to be labile under certain conditions, particularly acidic environments. This guide will focus on preventing and diagnosing the degradation of this key functional group.

Frequently Asked Questions (FAQs)

Q1: What is the primary stability concern for 3-Fluoro-4-(methoxymethyl)benzoic acid?

A1: The most significant stability issue is the hydrolysis of the methoxymethyl (MOM) ether group under acidic conditions.[1][2][3] This is an acid-catalyzed cleavage of the acetal moiety, which results in the formation of 3-Fluoro-4-hydroxybenzoic acid and formaldehyde (or its derivatives, depending on the solvent). Even trace amounts of acid in a solvent or on glassware can initiate this degradation over time.

Q2: Which solvents are recommended for preparing stable stock solutions for long-term storage?

A2: For optimal long-term stability, anhydrous aprotic solvents are highly recommended. The best choices are:

• Dimethyl sulfoxide (DMSO)

• N,N-Dimethylformamide (DMF)

• Acetonitrile (ACN)

When preparing solutions, always use high-purity, anhydrous grade solvents to minimize water content and potential acidic impurities.

Q3: Can I use protic solvents like methanol or ethanol?

A3: Protic solvents such as methanol and ethanol are not recommended for long-term storage. While the compound will dissolve, these solvents can facilitate the hydrolysis of the MOM ether, especially if any acidic impurities are present. If your experimental protocol requires the use of a protic solvent, it is imperative to prepare the solution fresh immediately before use and to minimize the storage time.

Q4: How does pH affect the stability of this compound in aqueous solutions?

A4: The stability in aqueous media is highly pH-dependent.

• Acidic pH (<6): Rapid degradation is expected due to the acid-catalyzed hydrolysis of the MOM ether.[2][3]

• Neutral pH (6-8): Stability is generally higher in this range. For experimental buffers, maintaining a pH of ~7.4 is a good starting point.[4]

• Basic pH (>8): The compound is generally more stable against MOM ether cleavage in basic conditions. However, the carboxylic acid will be deprotonated to its carboxylate form, which may affect its solubility and interaction with other molecules in your assay.

Q5: Is 3-Fluoro-4-(methoxymethyl)benzoic acid sensitive to light?

A5: Yes. Aromatic compounds, particularly those with electron-donating and withdrawing groups, can be susceptible to photodegradation upon exposure to UV light.[5] This can lead to complex degradation pathways, including potential defluorination.[6] Therefore, it is crucial to store both the solid material and its solutions protected from light, for example, by using amber vials or by wrapping containers in aluminum foil.[4]

Q6: What are the recommended storage conditions for solutions?

A6: To maximize the shelf-life of your solutions, adhere to the following guidelines:

• Solvent: Use anhydrous DMSO or ACN.

• Temperature: Store aliquots at -20°C or, for maximum longevity, at -80°C.[4]

• Container: Use amber glass vials with tight-fitting caps to prevent solvent evaporation and light exposure.[4]

• Atmosphere: For highly sensitive applications, consider purging the vial headspace with an inert gas like argon or nitrogen before sealing to prevent long-term oxidative degradation.

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem	Potential Cause	Recommended Solution & Explanation
Appearance of a new, more polar peak in HPLC/LC-MS analysis over time, with a corresponding decrease in the parent compound peak.	Hydrolysis of the MOM ether.	1. Confirm Identity: The primary degradation product is likely 3-Fluoro-4-hydroxybenzoic acid. Its molecular weight is 156.12 g/mol , compared to 184.15 g/mol for the parent compound. Use mass spectrometry to confirm if the new peak corresponds to this mass. 2. Check Solvent/Buffer pH: Measure the pH of your solvent or buffer system. If it is acidic, adjust to a neutral pH (6-8) if your experiment allows.[4] 3. Prepare Fresh Solutions: Do not use aged solutions, especially in aqueous or protic solvents. Prepare solutions immediately before your experiment from a freshly opened vial of the solid compound.
Inconsistent or non-reproducible experimental results (e.g., loss of potency, variable IC50 values).	Compound degradation during the experiment.	1. Implement a Stability Check: Include a control sample of your compound in your experimental buffer. Analyze it by HPLC at the beginning (t=0) and end of your experiment. A significant decrease in the parent peak area indicates instability under your assay conditions. 2. Minimize Incubation Time: If degradation is observed, reduce the incubation time of your experiment if possible. 3. Control Environmental Factors: Ensure consistent temperature, pH, and light exposure across all experiments to minimize variability in degradation rates.[4]
Precipitation observed in aqueous solutions, especially after storage.	1. Hydrolysis to a less soluble product. 2. Limited solubility of the parent compound.	1. Analyze the Precipitate: If possible, isolate and analyze the precipitate to determine if it is the parent compound or the less soluble 3-Fluoro-4-hydroxybenzoic acid degradation product. 2. Use a Co-solvent: If solubility is the issue, consider using a small percentage (e.g., 1-5%) of an organic co-solvent like DMSO to maintain solubility in your aqueous buffer.[4] Always verify that the co-solvent concentration does not interfere with your assay. 3. Re-evaluate Concentration: Determine the maximum solubility of the compound in your specific buffer system before preparing high-concentration solutions.

Visualized Workflows and Degradation Pathways

Primary Degradation Pathway

The diagram below illustrates the acid-catalyzed hydrolysis of the methoxymethyl ether, the most common instability issue.

Caption: Acid-catalyzed hydrolysis of the MOM ether.

Troubleshooting Workflow for Instability

Use this flowchart to diagnose and resolve stability problems methodically.

Caption: Logical workflow for troubleshooting stability issues.

Experimental Protocols

Protocol 1: Preparation of a Concentrated Stock Solution

This protocol describes the best practice for preparing a stable stock solution for long-term storage.

• Select Solvent: Choose a high-purity, anhydrous grade solvent such as DMSO or Acetonitrile.

• Weigh Compound: Accurately weigh the desired amount of 3-Fluoro-4-(methoxymethyl)benzoic acid solid in a clean, dry vial.

• Dissolve: Add the appropriate volume of the selected solvent to achieve the target concentration (e.g., 10 mM).

• Ensure Homogeneity: Vortex or sonicate briefly until the solid is completely dissolved.

• Aliquot and Store: Dispense the stock solution into smaller, single-use aliquots in amber glass vials.

• Final Storage: Tightly cap the vials, and for maximum stability, purge with argon or nitrogen before sealing. Store at -20°C or -80°C, protected from light.

Protocol 2: HPLC-Based Stability Assessment in an Aqueous Buffer

This method allows you to quantify the stability of the compound in your specific experimental solution. High-Performance Liquid Chromatography (HPLC) is ideal for separating and quantifying the parent compound from its degradation products.[7][8]

• Prepare Test Solution:

  • Prepare your aqueous experimental buffer (e.g., Phosphate-Buffered Saline, pH 7.4).

  • Dilute your concentrated stock solution (from Protocol 1) into the buffer to your final working concentration.

• Timepoint Zero (t=0) Analysis:

  • Immediately after preparation, inject an aliquot of the test solution onto a suitable HPLC system.

  • Use a reverse-phase C18 column.

  • The mobile phase can be a gradient of acetonitrile and water with 0.1% formic acid or trifluoroacetic acid. Note: While the mobile phase is acidic, the brief exposure on-column is for analytical separation and does not reflect the bulk solution stability.

  • Record the peak area of the parent compound at t=0.

• Incubation:

  • Store the remaining test solution under your exact experimental conditions (temperature, light exposure, etc.).

• Subsequent Timepoint Analysis:

  • At predetermined intervals (e.g., 1, 2, 4, 8, 24 hours), inject another aliquot of the test solution onto the HPLC system using the same method.

  • Record the peak area of the parent compound at each timepoint.

• Data Analysis:

  • Calculate the percentage of the compound remaining at each timepoint relative to the t=0 sample: % Remaining = (Peak Area at time_x / Peak Area at t=0) * 100

  • Plot % Remaining versus time to visualize the degradation kinetics. A loss of >10-15% over the course of your experiment may indicate a significant stability issue that could impact your results.

References

• Reddy, K. L., et al. (2003). Highly Efficient and Convenient Deprotection of Methoxymethyl Ethers and Esters Using Bismuth Triflate in an Aqueous Medium. Tetrahedron Letters, 44(4), 817-819. Link

• BenchChem. (2025). Technical Support Center: 2-Fluorobenzoic Acid Stability in Solution. BenchChem.
• BenchChem. (2025). Technical Support Center: 3-Fluorobenzoic acid, morpholide in solution. BenchChem.
• Grokipedia. (n.d.). Methoxymethyl ether. Grokipedia.
• Olhava, E. J., & Danca, M. D. (2003). A facile method for the rapid and selective deprotection of methoxymethyl (MOM) ethers. Tetrahedron Letters, 44(49), 8391-8394.
• BenchChem. (2025). Technical Support Center: Methoxymethyl (MOM) Ether Protecting Group. BenchChem.

• Reva, I., et al. (2017). Effects of the matrix and intramolecular interactions on the stability of the higher-energy conformers of 2-fluorobenzoic acid. The Journal of Physical Chemistry A, 121(14), 2825-2836. Link

• Mannava, M. K. C., et al. (2022). Fluorobenzoic acid coformers to improve the solubility and permeability of the BCS class IV drug naftopidil. CrystEngComm, 24, 2818-2828. Link

• Ohmori, K., et al. (2019). Chemoselective Transformations of Aromatic Methoxymethyl Ethers Using Trialkylsilyl Triflate and 2,2′-Bipyridyl. ACS Omega, 4(5), 9348-9354. Link

• CDN Isotopes. (n.d.). 4-Fluorobenzoic-d4 Acid. CDN Isotopes.
• Ossila. (n.d.). 3-Fluoro-4-methoxybenzoic acid. Ossila.
• Eawag-BBD. (2006). 3-Fluorobenzoate Degradation Pathway.

• Paw, B., & Misztal, G. (2002). Chromatographic separations of aromatic carboxylic acids. Journal of Chromatography B, 769(1), 1-19. Link

• Separation Science. (2025). Analytical Techniques In Stability Testing.
• SIELC Technologies. (n.d.). HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. SIELC Technologies.

• Funakoshi, T., et al. (2021). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. Molecules, 26(20), 6241. Link

• Engesser, K. H., et al. (1989). Evidence for a new pathway in the bacterial degradation of 4-fluorobenzoate. Archives of Microbiology, 152(5), 515-520. Link

• Viškelis, J., et al. (2015). Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis. Chemija, 26(3), 164-170.
• PubChem. (n.d.). 4-Fluoro-3-methoxybenzoic acid.

• Es-haghi, A., et al. (2010). Kinetics of the partial defluorination and degradation of 4-fluorobenzoic acid and three chlorofluorobenzoic acid substrates after 3 h of UV illumination. Water Science and Technology, 61(12), 3019-3026. Link

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. grokipedia.com [grokipedia.com]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 8. helixchrom.com [helixchrom.com]

Technical Support Center: Navigating the Scale-Up of 3-Fluoro-4-(methoxymethyl)benzoic Acid

Introduction: The synthesis of 3-Fluoro-4-(methoxymethyl)benzoic acid is a critical step in the development of numerous pharmaceutical compounds, where the unique properties of the fluorine and methoxymethyl groups can enhance metabolic stability and binding affinity. However, transitioning this synthesis from the bench to a larger scale introduces a unique set of challenges, from ensuring consistent reaction initiation to managing thermal control and achieving high purity. This guide is designed to provide researchers, chemists, and process development professionals with practical, in-depth solutions to the common hurdles encountered during the scale-up of this valuable intermediate. We will move beyond simple procedural steps to explore the underlying chemical principles, enabling you to troubleshoot effectively and optimize your process with confidence.

Section 1: A Practical Synthetic Strategy and Its Inherent Challenges

The most common and scalable synthetic routes to 3-Fluoro-4-(methoxymethyl)benzoic acid typically involve the carboxylation of an organometallic intermediate, such as a Grignard reagent. This approach offers high conversion but requires rigorous control over reaction conditions to prevent side reactions. A representative workflow is outlined below.

Caption: A common synthetic workflow for 3-Fluoro-4-(methoxymethyl)benzoic acid.

The critical step in this pathway is the formation and subsequent reaction of the Grignard reagent. Grignard reagents are potent nucleophiles and strong bases, making them highly sensitive to moisture, oxygen, and acidic protons[1]. The scale-up process can exacerbate these sensitivities, leading to the issues addressed in the following troubleshooting guide.

Section 2: Troubleshooting Guide: Common Scale-Up Issues

This section addresses specific problems you may encounter during your experiments in a direct question-and-answer format.

Question 1: My Grignard reaction fails to initiate or is very sluggish, especially in larger reactors. What's going on?

Answer: This is a classic scale-up challenge related to the activation of magnesium.

• Plausible Causes & Scientific Explanation:

  • Magnesium Oxide Layer: Magnesium turnings are coated with a passivating layer of magnesium oxide (MgO). In a small flask, it's easier to achieve the localized heating and high concentration of alkyl halide needed to break through this layer. In a large, jacketed reactor, the lower surface-area-to-volume ratio and more diffuse heating can make initiation difficult.

  • Contaminants: Residual moisture or oxygen in the solvent, on the glassware, or in the nitrogen/argon stream will quench the Grignard reagent as it forms, preventing the reaction from propagating[2]. At scale, ensuring every component is rigorously dry is more challenging.

  • Inefficient Mixing: Poor agitation can lead to localized "dead spots" where the concentration of the bromomethyl intermediate is too low to initiate the reaction on the magnesium surface.

• Solutions & Optimization:

  • Magnesium Activation (Pre-Reaction):

    • Mechanical: Briefly stir the dry magnesium turnings under an inert atmosphere before adding solvent to abrade the surface.

    • Chemical: Add a small crystal of iodine or a few drops of 1,2-dibromoethane. These react with the magnesium in a highly exothermic manner, cleaning the surface and providing a visual cue (disappearance of the iodine color) that the magnesium is active.

  • Initiation Trick: Add a small volume of a concentrated solution of your 1-(Bromomethyl)-2-fluoro-4-methoxybenzene directly to the magnesium surface without stirring. Once you observe localized bubbling or an exotherm, begin stirring and continue the slow addition of the remaining substrate.

  • Rigorous Inert Conditions: Flame-dry all glassware or oven-dry and cool under a stream of dry nitrogen or argon. Use freshly distilled, anhydrous solvents (like THF or diethyl ether). Ensure your inert gas supply is passed through a drying agent.

Question 2: I'm seeing a significant amount of a high-boiling byproduct and my yields are inconsistent. What is it and how can I prevent it?

Answer: You are likely observing the formation of the Wurtz coupling product, 1,2-bis(2-fluoro-4-methoxyphenyl)ethane.

• Plausible Causes & Scientific Explanation:

  • Wurtz Coupling Reaction: The formed Grignard reagent can react with the unreacted 1-(Bromomethyl)-2-fluoro-4-methoxybenzene starting material in a coupling reaction[2]. This is particularly problematic under conditions of high local concentration of the starting material or at elevated temperatures.

  • Thermal Runaway: The formation of the Grignard reagent is exothermic. On a larger scale, if heat is not removed efficiently, the internal temperature can rise significantly, which accelerates the rate of the Wurtz side reaction.

• Solutions & Optimization:

  • Control the Addition Rate: Add the solution of the bromomethyl intermediate slowly and sub-surface to the stirred magnesium suspension. This maintains a low, steady-state concentration of the starting material, favoring its reaction with magnesium over the already-formed Grignard reagent.

  • Maintain Strict Temperature Control: Use a reactor cooling jacket and monitor the internal temperature closely. Aim to maintain a gentle reflux. If the temperature rises too quickly, slow or pause the addition. For a 1L scale, a typical temperature range is 35-45°C for THF.

  • Dilution: While it impacts throughput, running the reaction at a slightly higher dilution can also help to control the exotherm and minimize the bimolecular Wurtz coupling reaction.

Caption: A decision-making workflow for troubleshooting low yields.

Question 3: My final product is difficult to purify. After recrystallization, I still have a persistent impurity with a similar polarity.

Answer: This often points to an isomeric impurity or a byproduct from the carboxylation step.

• Plausible Causes & Scientific Explanation:

  • Isomeric Starting Material: If your initial radical bromination of 2-Fluoro-4-methylanisole was not perfectly regioselective, you may have a small amount of 1-(Bromomethyl)-3-fluoro-4-methoxybenzene. This would carry through the entire synthesis, resulting in the isomeric product 2-Fluoro-5-(methoxymethyl)benzoic acid, which can be very difficult to separate by crystallization.

  • Benzene Formation: During the Grignard reaction, if any proton source is present (even trace water), the Grignard reagent will be quenched to form 2-fluoro-1-methoxy-4-methylbenzene. This is typically volatile enough to be removed but could pose issues if trapped.

  • Over-addition to Ester Impurity: If your starting material was an ester instead of a halide, the Grignard could add twice, leading to a tertiary alcohol, which would have a different polarity[1][3].

• Solutions & Optimization:

  • Analyze Your Starting Materials: Before starting the scale-up, perform a thorough purity analysis (GC-MS or HPLC) of your 1-(Bromomethyl)-2-fluoro-4-methoxybenzene to ensure it is free of isomers.

  • Optimize Recrystallization: Experiment with different solvent systems. A binary system like Toluene/Heptane or Ethyl Acetate/Hexane often provides better selectivity than a single solvent. Try a slow cooling profile to allow for larger, purer crystal formation.

  • pH Control During Work-up: During the acidic work-up, ensure the pH is sufficiently low (pH 1-2) to fully protonate the carboxylate salt and precipitate the benzoic acid product. This helps to leave more soluble impurities behind in the aqueous phase.

Section 3: Frequently Asked Questions (FAQs)

• Q1: What are the most critical safety precautions for this process?

  • A1: The primary hazards are the flammability of ether-based solvents and the reactivity of the Grignard reagent. Always work under an inert atmosphere (Nitrogen/Argon) to prevent contact with air and moisture. Ensure the reactor is properly grounded to prevent static discharge. Plan for efficient cooling to manage the exotherm during Grignard formation. When handling organofluorine compounds, always use appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, and work in a well-ventilated fume hood[4][5][6].

• Q2: How can I effectively monitor the reaction's progress at scale?

  • A2: Monitoring Grignard reactions can be tricky. The most reliable method is to take small, quenched aliquots. Carefully extract a small sample from the reaction mixture and immediately quench it in a vial containing dilute acid. Then, analyze the organic layer by TLC or HPLC to check for the disappearance of the starting 1-(Bromomethyl)-2-fluoro-4-methoxybenzene. For the carboxylation step, you can monitor the consumption of the Grignard reagent using the same method.

• Q3: What are the best practices for handling and adding solid carbon dioxide (dry ice) at scale?

  • A3: Use freshly crushed, high-purity dry ice. Do not use old dry ice that has accumulated a layer of water ice from atmospheric condensation. For larger scales, slowly add the Grignard solution to a well-stirred slurry of crushed dry ice in an anhydrous solvent (like THF). This maintains an excess of CO2 and helps dissipate the heat of reaction. Never add large chunks of dry ice to the Grignard solution, as this can cause violent gas evolution and splashing.

• Q4: Which analytical techniques are best for final product purity assessment?

  • A4: A combination of techniques is ideal. Reversed-phase HPLC with a C18 column is excellent for quantifying purity and detecting non-volatile impurities. A mobile phase of acetonitrile and water with an acid modifier (like 0.1% formic or trifluoroacetic acid) is a good starting point to ensure sharp peaks for the acidic product[7]. NMR spectroscopy (¹H, ¹³C, and ¹⁹F) is essential for confirming the structure and identifying any isomeric impurities. LC-MS can help to identify the molecular weights of unknown impurities.

Section 4: Key Experimental Protocols

Protocol 1: Scale-Up Synthesis of 3-Fluoro-4-(methoxymethyl)benzoic acid (Illustrative 1L Scale)

• Reactor Preparation: Assemble a 1L jacketed glass reactor equipped with a mechanical overhead stirrer, a reflux condenser with a nitrogen inlet, a thermocouple for internal temperature monitoring, and a pressure-equalizing dropping funnel. Flame-dry the entire apparatus under vacuum and backfill with dry nitrogen.

• Magnesium Activation: Charge the reactor with magnesium turnings (1.2 eq). Add a single crystal of iodine. Stir the dry turnings for 15 minutes until the iodine color has faded.

• Grignard Formation: Add 200 mL of anhydrous THF to the reactor. In the dropping funnel, prepare a solution of 1-(Bromomethyl)-2-fluoro-4-methoxybenzene (1.0 eq) in 300 mL of anhydrous THF.

• Add ~25 mL of the substrate solution to the magnesium suspension. Wait for the reaction to initiate (observe a temperature increase to ~35°C and bubbling).

• Once initiated, begin the slow, dropwise addition of the remaining substrate solution, maintaining the internal temperature between 40-45°C using the cooling jacket. The addition should take approximately 2-3 hours.

• After the addition is complete, stir the mixture for an additional hour at 45°C to ensure full conversion.

• Carboxylation: Cool the reactor to -20°C. In a separate, dry vessel, crush an excess of dry ice (~3-4 eq) into a coarse powder.

• Slowly transfer the prepared Grignard solution via cannula onto the crushed dry ice with vigorous stirring. Allow the mixture to warm to room temperature overnight, allowing excess CO2 to sublime.

• Work-up and Isolation:

  • Slowly quench the reaction mixture by adding it to a stirred solution of 1M HCl (enough to dissolve all magnesium salts) cooled in an ice bath.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: Recrystallize the crude solid from a hot mixture of toluene and heptane (e.g., 1:3 ratio). Filter the resulting crystals and dry them under vacuum to yield the final product.

Protocol 2: HPLC Method for Purity Analysis

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start at 30% B, ramp to 95% B over 15 min, hold for 2 min, return to 30% B
Flow Rate	1.0 mL/min
Column Temp.	30 °C
Detection	UV at 254 nm
Injection Vol.	10 µL
Sample Prep.	Dissolve ~1 mg of sample in 10 mL of 1:1 Acetonitrile/Water

References

• PrepChem. (n.d.). Synthesis of 3-fluoro-4-hydroxy benzoic acid. Retrieved from [Link]

• Purdue University. (n.d.). Fluorine Safety. Retrieved from [Link]

• ACS Chemical Health & Safety. (2022). Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. Retrieved from [Link]

• University of California, Irvine. (n.d.). Fluorine. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 3-fluoro-4-methyl-benzoic acid. Retrieved from [Link]

• Quick Company. (n.d.). An Improved Synthesis Of 4 Fluoro 3 Hydroxybenzoic Acid And. Retrieved from [Link]

• Airgas. (2022). Fluorine Safety Data Sheet. Retrieved from [Link]

• Royal Society of Chemistry. (2025). Direct decarboxylative 18F-fluorination of benzoic acids using visible light catalysis. Retrieved from [Link]

• New Jersey Department of Health. (n.d.). Hazardous Substance Fact Sheet: Fluorine. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-FLUOROBENZOIC ACID. Retrieved from [Link]

• Google Patents. (n.d.). US6333431B1 - Processes for the preparation of fluorinated benzoic acids.

• Master Organic Chemistry. (2015). Reactions of Grignard Reagents. Retrieved from [Link]

• ResearchGate. (2025). Unusual reactions of Grignard reagents toward fluoroalkylated esters. Retrieved from [Link]

• Eurofins. (2018). ANALYTICAL METHOD SUMMARIES. Retrieved from [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. Retrieved from [Link]

• PMC. (n.d.). Exploration of Mechanochemical Activation in Solid-State Fluoro-Grignard Reactions. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Grignard Reaction. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Grignard Reaction [organic-chemistry.org]
• 4. Fluorine Safety - James Tarpo Jr. and Margaret Tarpo Department of Chemistry - Purdue University [chem.purdue.edu]
• 5. ipo.rutgers.edu [ipo.rutgers.edu]
• 6. airgas.com [airgas.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Selective Synthesis of Benzoic Acid Derivatives

Topic: Preventing Over-Oxidation & Oxidative Degradation Document ID: TS-ORG-OX-042 Status: Active[1]

Core Directive & Scope

The Paradox of "Over-Oxidation" in Benzoic Acid Synthesis In standard alkylbenzene oxidation (e.g., Toluene

Benzoic Acid), the carboxylic acid is typically the thermodynamic sink. The ring is deactivated by the electron-withdrawing carboxyl group, making it resistant to further oxidation.[1]

However, "over-oxidation" in this context refers to three critical failure modes that destroy your yield:

• Ring Degradation (Cleavage): Occurs with electron-rich substrates (e.g., phenols, methoxy-benzenes) or excessively harsh oxidants (acidic KMnO

  ), breaking the aromaticity.[1]

• Oxidative Decarboxylation: Loss of the carboxyl group as CO

  , often catalyzed by transition metals at high temperatures.[1]

• Functional Group Collateral Damage: Unwanted oxidation of other sensitive moieties on the molecule.[1]

This guide provides the protocols to ensure chemoselectivity : stopping exactly at the benzoic acid without destroying the scaffold.

Diagnostic: Is Your Reaction Over-Oxidizing?

Before altering your protocol, confirm the failure mode using this symptom checker:

Symptom	Diagnosis	Root Cause
Brown/Black Tar	Ring Polymerization/Degradation	Radical coupling or ring opening due to lack of pH control.[1]
Gas Evolution (CO )	Decarboxylation	Temp too high (>150°C) or metal catalyst (Cu/Ag) promoting CO loss.
Loss of Methoxy/Alkyl Groups	Ether Cleavage	Acidic conditions hydrolyzing ethers before/during oxidation.[1]
Product is Phenol/Quinone	Dakin Oxidation	Presence of ortho/para-hydroxy groups reacting with peroxides.

Strategic Decision Matrix

Use the following logic flow to select the correct oxidant based on your substrate's sensitivity.

Figure 1: Decision matrix for selecting an oxidation protocol that minimizes degradation risks.

Technical Protocols

Method A: Buffered Permanganate Oxidation (The "Ring Saver")

Best for: Electron-rich rings (e.g., p-methoxy-toluene) where acidic conditions cause ring rupture.[1]

The Science: KMnO

is a violent oxidant in acidic media ( V).[1] In basic media, it is milder ( V). By maintaining a pH > 9, you prevent the formation of the highly electrophilic permanganic acid ( ) which attacks aromatic pi-systems.[1]

Protocol:

• Stoichiometry: Calculate 2.5 eq of KMnO

  per methyl group.

• Buffer Setup: Dissolve substrate (10 mmol) in water (50 mL). If insoluble, use t-butanol/water (1:1).[1]

• The Critical Step: Add Na

  CO (1.5 eq) or KOH (1.0 eq).[1] Do not skip this.

• Addition: Heat to 60°C. Add KMnO

  portion-wise over 1 hour. Do not dump all at once ; this causes localized hotspots and ring burn.[1]

• Quench: Destroy excess oxidant with minimal MeOH or solid NaHSO

  . Filter MnO before acidification.[1]

• Isolation: Only now, acidify the filtrate with HCl to pH 2 to precipitate the benzoic acid.

Why this prevents over-oxidation: The basic environment stabilizes the phenoxide/alkoxide intermediates, preventing the "Dakin Oxidation" side reaction which cleaves electron-rich rings to quinones [1].[1]

Method B: Cobalt-Catalyzed Aerobic Oxidation (The "Radical Tamer")

Best for: Large scale, neutral substrates.[1] Prevents "tarring" by controlling radical propagation.[1]

The Science: This method relies on a radical chain mechanism.[1][2] "Over-oxidation" here manifests as radical coupling (tar). To prevent this, we use a bromide promoter (like NaBr) which acts as a chain transfer agent, keeping the radical concentration low and steady [2].

Protocol:

• Catalyst Loading: Co(OAc)

  (1 mol%), Mn(OAc) (0.1 mol%), NaBr (1 mol%).

• Solvent: Glacial Acetic Acid (Essential for the Co(III) active species).[1]

• Conditions: 100°C, O

  balloon (1 atm) or air bubbling.

• Control Point: If the reaction turns dark brown/black immediately, stop . This indicates the formation of anhydrous Co(III) clusters which are too aggressive. Add 1% water to the solvent to modulate activity.

Troubleshooting & FAQs

Q1: My product is missing, and I isolated a quinone or a ring-opened fragment. What happened?

A: You likely performed a Dakin Oxidation .[1] If your substrate has an -OH or -NH

group ortho or para to the alkyl group, standard oxidation converts the intermediate aldehyde into a formate ester, which hydrolyzes to a phenol (destroying your carbon count).[1]

• Fix: Protect the phenol as a methyl ether or acetate before oxidation.[1] Alternatively, use the buffered KMnO

  method (Method A), as Dakin oxidation requires the aldehyde intermediate to be protonated (acidic conditions).

Q2: I see vigorous gas evolution and my yield is low.

A: You are suffering from Oxidative Decarboxylation . This happens when the resulting benzoic acid loses CO

to become benzene (or a tarry polymer).

• Trigger: Temperatures > 140°C or presence of Copper/Silver contaminants.

• Fix: Lower temperature to < 100°C. Add a radical scavenger like TEMPO (1 mol%) if using aerobic oxidation to trap the decarboxylating radical species [3].

Q3: The reaction stops at the aldehyde (Benzaldehyde). Is this "Under-oxidation"?

A: Yes, but it is easily fixed.[1]

• Cause: In aerobic oxidation, water is a byproduct. Accumulation of water deactivates the Co/Mn catalyst.

• Fix: Add acetic anhydride (0.5 eq) to the reaction mixture to scavenge water, or use a Dean-Stark trap to drive the equilibrium toward the acid.

Mechanism of Failure (Visualized)

Understanding where the ring breaks is key to prevention.

Figure 2: Pathway analysis showing where selectivity is lost during synthesis.

References

• Mechanism of Permanganate Oxidation

  • Title: A DFT study of permanganate oxidation of toluene and its ortho-nitroderiv

  • Source: NIH / PubMed Central.[1]

  • URL:[Link]

• Cobalt/Manganese Catalysis Dynamics

  • Title: Liquid phase oxidation of toluene catalyzed by Co/Mn/Zr composite catalyst.[1][3]

  • Source: ResearchGate.[1][4]

  • URL:[Link]

• Preventing Decarboxylation

  • Title: Decarboxylative Hydroxylation of Benzoic Acids (Mechanistic insights on CO2 loss).

  • Source: NIH / PubMed Central.[1]

  • URL:[Link]

• Green Chemistry Protocols

  • Title: Selective oxidation of benzyl alcohols to benzoic acid catalyzed by eco-friendly cobalt thioporphyrazine.[5]

  • Source: PubMed.[1]

  • URL:[Link]

Sources

• 1. CN108467342B - Method for synthesizing benzoic acid compound by oxidizing benzyl alcohol compound under assistance of ultrasonic waves - Google Patents [patents.google.com]
• 2. 8.8 Oxidation and Reduction of Aromatic Compounds – Fundamentals of Organic Chemistry-OpenStax Adaptation [psu.pb.unizin.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Selective oxidation of benzyl alcohols to benzoic acid catalyzed by eco-friendly cobalt thioporphyrazine catalyst supported on silica-coated magnetic nanospheres - PubMed [pubmed.ncbi.nlm.nih.gov]

How to activate magnesium for Grignard reactions with fluoro-aryl halides

Topic: Activation of Magnesium for Fluoro-Aryl Halides Document ID: TSC-GRIG-FL-001 Status: Active

The Fluoro-Aryl Paradox

Why is this reaction difficult? Synthesizing Grignard reagents from fluoro-aryl halides presents a unique chemical paradox. While the high electronegativity of fluorine (

) theoretically facilitates the Single Electron Transfer (SET) step by stabilizing the radical anion intermediate, it introduces two critical failure modes:

• The Benzyne Trap (ortho-substituted only): If the halogen is ortho to the fluorine, the resulting Grignard reagent is thermally unstable. It undergoes

  -elimination of magnesium halide fluoride (MgClF) to form benzyne , which instantly polymerizes into tar.

• Passivation & Induction: The C-F bond strengthens the crystal lattice and alters the adsorption properties on the Mg surface, often leading to a prolonged "induction period" followed by a violent thermal runaway.

The Solution: You cannot rely on standard "iodine crystal" activation for these substrates. You must use Kinetic Activation (Turbo Grignard) or Surface Engineering (LiCl/DIBAL-H).

Decision Matrix: Select Your Protocol

Before starting, determine the position of the fluorine atom relative to your halide (Cl/Br/I).

Figure 1: Protocol selection based on substrate stability. Ortho-fluoro substrates require low-temperature exchange to prevent decomposition.

Protocol A: The "Turbo" Exchange (Recommended for ortho-Fluoro)

Theory: Instead of reacting Mg metal directly (which requires heat), you use a pre-formed "Turbo Grignard" (

) to swap the magnesium onto your aryl ring.[1] The LiCl breaks up polymeric aggregates, making the reagent hyper-reactive even at .

Applicability:

• Mandatory for ortho-fluoro aryl halides.

• Highly Recommended for aryl chlorides.

Materials:

• Substrate: Fluoro-aryl bromide/iodide (1.0 equiv).

• Reagent:

  (1.1 equiv, commercially available or prepared).

• Solvent: Anhydrous THF.

Step-by-Step Workflow:

• Inert Setup: Flame-dry a Schlenk flask and cool under Argon.

• Solvation: Dissolve the fluoro-aryl halide in THF (

  concentration).

• Cryo-Cooling: Cool the solution to

  (Acetonitrile/Dry Ice bath) or (Acetone/Dry Ice) if the substrate is very sensitive.

• Exchange: Add

  dropwise over 5 minutes.

• Monitoring: Stir at low temperature.

  • Bromides:[2][3][4] Complete in 15–30 mins at

    .

  • Chlorides:[5][6] May require warming to

    (monitor carefully for benzyne).

• Quench: React with your electrophile at this low temperature. Do not warm up before reaction.

Protocol B: LiCl-Mediated Direct Insertion (For meta/para-Fluoro)

Theory: If you must use Mg metal (e.g., for cost or scale), adding anhydrous LiCl creates a soluble magnesiate species (

), which constantly cleans the Mg surface by solubilizing the product. This prevents the "blocking" layer that stops reactions.[4]

Materials:

• Magnesium turnings (1.2 equiv).

• Anhydrous LiCl (1.0 equiv).

• Substrate: Fluoro-aryl halide.

Step-by-Step Workflow:

• LiCl Drying (CRITICAL): Place LiCl in the flask and heat to

  under high vacuum (0.1 mmHg) for 2 hours. Commercial "anhydrous" LiCl is often wet enough to kill this reaction.

• Mg Addition: Add Mg turnings to the flask with the dried LiCl under Argon.

• Activation: Add THF. Stir vigorously. The LiCl will dissolve, helping to etch the Mg oxides.

• Initiation: Add 5% of your substrate.

  • Troubleshooting: If no exotherm in 5 mins, add DIBAL-H (2 drops of 1M solution). This acts as a scavenger for surface oxides.

• Addition: Once initiated (color change/exotherm), add the rest of the substrate dropwise.

• Digestion: Stir for 1 hour at room temperature.

Protocol C: DIBAL-H Surface Etching (The "Dry" Start)

Theory: Diisobutylaluminum hydride (DIBAL-H) is a potent reducing agent that instantly strips the MgO/Mg(OH)

passivation layer and scavenges adventitious water, exposing pure Mg(0).

When to use:

• Old/oxidized magnesium turnings.[7]

• Reactions that refuse to start with Iodine.

Step-by-Step Workflow:

• Place Mg turnings in the flask under Argon.

• Add enough anhydrous THF to cover the Mg.

• Add 0.01 to 0.05 equivalents of DIBAL-H (1M in Hexanes).

• Stir gently for 5 minutes. You may see slight bubbling (hydrogen release).

• Add the fluoro-aryl halide. The reaction usually starts immediately at room temperature.

Troubleshooting & FAQ

Common Failure Modes

Symptom	Probable Cause	Corrective Action
Reaction turns black/tarry instantly.	Benzyne Formation. The Mg eliminated F and MgX.	STOP. Switch to Protocol A (Exchange). Keep temp < -40°C.
No initiation after 30 mins.	Passivated Surface. Oxide layer is too thick.	Add 2 drops DIBAL-H or use Protocol B (LiCl). Do not overheat!
Yield is ~50% (Wurtz Coupling).	Concentration too high. Radical coupling occurring.	Dilute reaction to 0.2M. Add halide slower .
White precipitate forms.	Saturation/Aggregation.	Add dry THF. If using Method B, ensure LiCl is 1:1 with Mg.

The "Benzyne Trap" Visualized

It is vital to understand why ortho-fluoro substrates fail under thermal conditions.

Figure 2: The decomposition pathway of ortho-fluoro Grignard reagents via benzyne elimination.

References

• Knochel, P., et al. (2004).[8] "A LiCl-Mediated Br/Mg Exchange Reaction for the Preparation of Functionalized Aryl- and Heteroarylmagnesium Compounds." Angewandte Chemie International Edition. Link

• Krasovskiy, A. & Knochel, P. (2004). "A LiCl-Mediated Insertion of Mg into Organic Halides." Angewandte Chemie International Edition. Link

• Tilstam, U. & Weinmann, H. (2002). "Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale." Organic Process Research & Development. Link

• Rieke, R. D. (1989).[9] "Preparation of highly reactive metal powders and their use in the synthesis of organometallic compounds." Accounts of Chemical Research. Link

Sources

• 1. kmt.vander-lingen.nl [kmt.vander-lingen.nl]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. echemi.com [echemi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. reddit.com [reddit.com]
• 8. d-nb.info [d-nb.info]
• 9. Rieke metal - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

A Guide to the Definitive Structure Elucidation of 3-Fluoro-4-(methoxymethyl)benzoic Acid using ¹H and ¹³C NMR Spectroscopy

Introduction: The Imperative of Unambiguous Structural Confirmation in Drug Discovery

In the landscape of drug development and materials science, the precise molecular structure of a synthesized compound is its foundational identity. An error in structural assignment can lead to misinterpreted biological data, wasted resources, and significant delays. Nuclear Magnetic Resonance (NMR) spectroscopy stands as the unparalleled gold standard for the non-destructive, definitive elucidation of small organic molecules. This guide provides an in-depth analysis of how one-dimensional ¹H and ¹³C NMR are synergistically employed to unequivocally confirm the structure of 3-Fluoro-4-(methoxymethyl)benzoic acid, a substituted benzoic acid derivative of potential interest in medicinal chemistry.

Our approach moves beyond a simple recitation of spectral data. We will dissect the expected spectra, explaining the causal relationships between the molecular structure and the observed NMR parameters. Furthermore, we will compare these expected data against a plausible isomeric alternative, 4-Fluoro-3-(methoxymethyl)benzoic acid, to demonstrate how subtle differences in the NMR spectra provide conclusive proof of the correct regiochemistry.

The Analytical Logic: A Self-Validating NMR Workflow

The core principle of robust structure confirmation lies in a workflow where each piece of data corroborates the others. For a molecule like 3-Fluoro-4-(methoxymethyl)benzoic acid, the ¹H NMR provides information on the number and connectivity of protons, while the ¹³C NMR, enhanced by the powerful influence of the fluorine atom, maps the carbon skeleton with high certainty.

Caption: Integrated workflow for NMR-based structure confirmation.

¹H NMR Spectral Analysis: Decoding the Proton Environment

The ¹H NMR spectrum provides the first critical fingerprint of the molecule. We anticipate five distinct signals corresponding to the different proton environments in 3-Fluoro-4-(methoxymethyl)benzoic acid.

Caption: Structure of 3-Fluoro-4-(methoxymethyl)benzoic acid with key protons labeled.

Expected ¹H NMR Resonances (400 MHz, DMSO-d₆):

• -COOH (H₇): A broad singlet is expected in the far downfield region, typically between δ 12.0-13.5 ppm . The chemical shift of this acidic proton is highly sensitive to solvent, concentration, and temperature, often appearing broad due to chemical exchange.[1][2][3] In aprotic solvents like DMSO-d₆, it is readily observed, whereas in D₂O, it would be replaced by deuterium and disappear from the spectrum.[4]

• Aromatic Protons (H₂, H₅, H₆):

  • H₂: This proton is ortho to the electron-withdrawing carboxylic acid group and meta to the fluorine. It is expected to be the most deshielded of the aromatic protons, appearing around δ 7.9-8.1 ppm . Its signal should be a doublet of doublets (dd) due to coupling with H₆ (³JHH, ortho-coupling, ~8-9 Hz) and a smaller coupling to the fluorine atom (⁴JHF, meta-coupling, ~5-7 Hz).

  • H₆: This proton is also ortho to the carboxylic acid group but is ortho to the fluorine. It is expected around δ 7.8-7.9 ppm . It will appear as a doublet of doublets (dd) due to coupling with H₂ (³JHH, ~8-9 Hz) and a significant ortho-coupling to the fluorine atom (³JHF, ~8-10 Hz).

  • H₅: This proton is ortho to the methoxymethyl group and para to the fluorine. It is expected to be the most shielded of the aromatic protons, likely appearing around δ 7.2-7.4 ppm . The signal should be a doublet (d) due to coupling with the fluorine atom (⁵JHF, para-coupling, ~1-3 Hz).

• Methoxymethyl Protons (-CH₂OCH₃):

  • -CH₂- (H₈): A sharp singlet corresponding to the two benzylic protons is expected around δ 4.5-4.7 ppm .

  • -OCH₃ (H₉): A sharp singlet for the three methyl protons should appear further upfield, around δ 3.3-3.5 ppm .

¹³C NMR Spectral Analysis: Probing the Carbon Skeleton and Fluorine's Influence

The proton-decoupled ¹³C NMR spectrum reveals the carbon framework. The presence of a fluorine atom provides an exceptionally powerful diagnostic tool due to carbon-fluorine (C-F) spin-spin coupling, which splits the signals of nearby carbons over multiple bonds.[5][6]

Expected ¹³C NMR Resonances (101 MHz, DMSO-d₆):

• Carbonyl Carbon (C₇): The carboxylic acid carbonyl carbon is expected in the range of δ 166-168 ppm .

• Aromatic Carbons (C₁-C₆):

  • C₃ (C-F): This carbon, directly bonded to fluorine, will exhibit the most dramatic effect: a large doublet with a one-bond coupling constant (¹JCF ) of approximately 240-250 Hz . Its chemical shift will be around δ 160-163 ppm . The magnitude of ¹JCF is a definitive indicator of a direct C-F bond.[5]

  • C₄ (C-CH₂OCH₃): This carbon, ipso to the methoxymethyl group and ortho to the fluorine, will appear as a doublet due to two-bond C-F coupling (²JCF ~20-25 Hz). It is expected around δ 150-155 ppm .

  • C₂ (CH): This carbon, ortho to the fluorine, will also show a doublet (²JCF ~20-25 Hz) and is expected around δ 125-128 ppm .

  • C₁ (C-COOH): The ipso-carbon of the carboxylic acid group will be a singlet or a small doublet (³JCF ~3-5 Hz) around δ 130-133 ppm .

  • C₆ (CH): This carbon will appear as a doublet due to three-bond C-F coupling (³JCF ~7-10 Hz) around δ 118-121 ppm .

  • C₅ (CH): This carbon, para to the fluorine, will show a small doublet (⁴JCF ~2-4 Hz) and is expected to be the most shielded aromatic carbon, around δ 115-117 ppm .

• Methoxymethyl Carbons:

  • -CH₂- (C₈): Expected around δ 68-72 ppm .

  • -OCH₃ (C₉): Typically found around δ 55-58 ppm .[7]

Comparative Analysis: Confirming Regiochemistry vs. 4-Fluoro-3-(methoxymethyl)benzoic acid

To demonstrate the diagnostic power of this analysis, we will compare the expected data with that of a plausible isomer. An incorrect synthetic route could potentially yield 4-Fluoro-3-(methoxymethyl)benzoic acid. Its NMR spectra would show critical differences.

Feature	3-Fluoro-4-(methoxymethyl)benzoic acid (Expected)	4-Fluoro-3-(methoxymethyl)benzoic acid (Hypothetical)	Diagnostic Significance
¹H Aromatic Pattern	Three distinct signals: two doublet of doublets (H₂, H₆) and one doublet (H₅).	Three distinct signals, but likely two doublets and one doublet of doublets.	The splitting pattern is a direct reflection of the proton-proton and proton-fluorine coupling relationships, which are unique to each isomer.
¹H-F Couplings	³JHF (ortho) to H₆ (~8-10 Hz), ⁴JHF (meta) to H₂ (~5-7 Hz), ⁵JHF (para) to H₅ (~1-3 Hz).	³JHF (ortho) to H₃ and H₅. The magnitudes would differ significantly.	The specific H-F coupling constants and the protons they affect are definitive markers of the fluorine's position relative to the protons.
¹³C C-F Coupling	¹JCF on C₃ (~240-250 Hz); ²JCF on C₂ and C₄ (~20-25 Hz).	¹JCF on C₄; ²JCF on C₃ and C₅.	The carbon exhibiting the massive ¹JCF splitting directly identifies the point of fluorination, providing irrefutable evidence.

This comparative approach is a self-validating system. The predicted data for the target molecule must align perfectly with the experimental spectrum, while simultaneously being inconsistent with the data predicted for plausible alternatives.

Experimental Protocol: Acquiring High-Fidelity NMR Data

The quality of the final data is contingent upon a meticulous experimental approach.

1. Sample Preparation: a. Accurately weigh 5-10 mg of the synthesized 3-Fluoro-4-(methoxymethyl)benzoic acid for ¹H NMR (20-25 mg for ¹³C NMR). b. Dissolve the sample in approximately 0.6 mL of a high-purity deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in a clean, dry 5 mm NMR tube. c. Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm). d. Cap the tube and gently agitate to ensure complete dissolution.

2. NMR Instrument Parameters (for a 400 MHz Spectrometer): a. ¹H NMR:

• Pulse Program: Standard single-pulse (zg30).
• Number of Scans (NS): 8-16 scans.
• Relaxation Delay (d1): 1-2 seconds.[8]
• Acquisition Time (AQ): 3-4 seconds.[8]
• Spectral Width (SW): 16 ppm (from -2 to 14 ppm). b. ¹³C NMR (Proton Decoupled):
• Pulse Program: Standard single-pulse with proton decoupling (zgpg30).
• Number of Scans (NS): 1024-4096 scans (or more, depending on sample concentration).
• Relaxation Delay (d1): 2-5 seconds. A longer delay is crucial for proper relaxation of quaternary and carbonyl carbons.
• Acquisition Time (AQ): 1-2 seconds.
• Spectral Width (SW): 240 ppm (from -10 to 230 ppm).

Rationale for Parameter Choices:

• Solvent: DMSO-d₆ is often preferred for carboxylic acids as it readily dissolves the sample and its residual water peak does not obscure important signals. It also allows for clear observation of the acidic proton.[9]

• Relaxation Delay (d1): In ¹³C NMR, ensuring full relaxation of all carbon nuclei before the next pulse is critical for obtaining quantitatively reliable signal intensities, especially for non-protonated carbons which have longer relaxation times (T₁).[8]

Summary and Conclusion

The structural confirmation of 3-Fluoro-4-(methoxymethyl)benzoic acid is achieved through a logical and systematic interpretation of its ¹H and ¹³C NMR spectra. The key diagnostic features are:

• ¹H NMR: The unique chemical shifts and the characteristic splitting patterns of the three aromatic protons, governed by their ortho, meta, and para relationships to the fluorine atom.

• ¹³C NMR: The large, one-bond C-F coupling constant (¹JCF ) that unambiguously identifies the fluorinated carbon (C₃), and the smaller, multi-bond C-F couplings that confirm the positions of adjacent carbons.

By comparing this detailed spectral fingerprint against that of potential isomers, researchers can achieve a level of certainty that meets the rigorous standards of modern chemical and pharmaceutical science. This guide provides the framework for not only analyzing this specific molecule but also for applying these fundamental principles to a wide array of substituted aromatic compounds.

References

• Green, T. W., & Wuts, P. G. M. (2018). Greene's Protective Groups in Organic Synthesis. John Wiley & Sons. [Link]

• Mao, J., & Schmidt-Rohr, K. (2004). Structural environments of carboxyl groups in natural organic molecules from terrestrial systems. Part 2: 2D NMR spectroscopy. Geochimica et Cosmochimica Acta, 68(21), 4449-4461. [Link]

• National Center for Biotechnology Information (n.d.). PubChem Compound Summary for CID 9968, 3-Fluorobenzoic acid. Retrieved from [Link]

• JoVE. (2025). NMR and Mass Spectroscopy of Carboxylic Acids. Journal of Visualized Experiments. [Link]

• Wehbe, M., et al. (2013). Origin of the conformational modulation of the 13C NMR chemical shift of methoxy groups in aromatic natural compounds. The Journal of Physical Chemistry A, 117(4), 735-743. [Link]

• Dickson, C. L., et al. (2025). A validated experimental NMR parameter dataset of organic molecules to assist benchmarking of 3D structure determination methods. Analyst. [Link]

• University of Wisconsin-Madison, Chemistry Department. (2020). Optimized Default 1H Parameters. NMR Facility. [Link]

• Wnuk, S., et al. (1990). Carbon-13 Chemical Shift Assignments of Derivatives of Benzoic Acid. Magnetic Resonance in Chemistry, 28(3), 271-280. [Link]

• Weigert, F. J., & Roberts, J. D. (1971). ¹³C nuclear magnetic resonance spectroscopy. Determination of carbon-fluorine couplings. Journal of the American Chemical Society, 93(10), 2361-2366. [Link]

• Magritek. (2014). Simultaneous Proton and Fluorine decoupled 13C NMR. [Link]

• Agrawal, P. K. (2011). Methoxy ¹³C NMR Chemical Shift as a Molecular Descriptor in the Structural Analysis of Flavonoids and Other Phenolic Compounds. Natural Product Communications, 6(11), 1689-1692. [Link]

• ACD/Labs. (2023). Exchangeable Protons in NMR—Friend or Foe?. [Link]

• ResearchGate. (2017). Is it possible to observe NMR peak of carboxylic acid proton when D2O is being used as a solvent?. [Link]

Sources

• 1. myneni.princeton.edu [myneni.princeton.edu]
• 2. Video: NMR and Mass Spectroscopy of Carboxylic Acids [jove.com]
• 3. acdlabs.com [acdlabs.com]
• 4. researchgate.net [researchgate.net]
• 5. authors.library.caltech.edu [authors.library.caltech.edu]
• 6. Simultaneous Proton and Fluorine decoupled 13C NMR - Magritek [magritek.com]
• 7. researchgate.net [researchgate.net]
• 8. Optimized Default 1H Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 9. reddit.com [reddit.com]

Comparative study of the acidity of fluorobenzoic acid isomers

Title: Comparative Analysis of Fluorobenzoic Acid Isomers: Acidity, Electronic Effects, and Drug Design Implications

Executive Summary

In medicinal chemistry, the precise modulation of acidity (pKa) is a critical tool for optimizing drug solubility, permeability, and target binding. Fluorine substitution on the benzoic acid scaffold offers a textbook case study in electronic tuning.

This guide provides a technical comparison of the three fluorobenzoic acid isomers (ortho, meta, para). The central finding is that fluorine substitution universally increases acidity relative to benzoic acid, but the magnitude is strictly position-dependent. [1]

Acidity Ranking:

[1]

This hierarchy is governed by the interplay between the electron-withdrawing Inductive Effect (-I) and the electron-donating Resonance Effect (+R), which varies by position.[1]

Comparative Data Analysis

The following data aggregates experimental values measured in aqueous solution at 25°C. Note the dramatic shift in the ortho isomer compared to the subtle change in the para isomer.

Compound	Structure	pKa (aq, 25°C)	pKa (vs Benzoic)	LogP (Oct/Wat)	Electronic Dominance
2-Fluorobenzoic Acid	Ortho-substituted	3.27	-0.93	~2.05	Strong -I (Proximity)
3-Fluorobenzoic Acid	Meta-substituted	3.86	-0.34	~2.16	-I (Distance dependent)
4-Fluorobenzoic Acid	Para-substituted	4.14	-0.06	~2.07	-I opposes +R
Benzoic Acid	Unsubstituted	4.20	Reference	1.87	Reference

Data Sources: NIST Standard Reference Database [1], PubChem [2,3].

Visualization: Acidity & Electronic Effects Hierarchy

Figure 1: Hierarchical ranking of acidity driven by position-dependent electronic mechanisms.

Mechanistic Deep Dive

To effectively utilize these isomers in drug design, one must understand the causality behind the numbers.

A. The Inductive Effect (-I)

Fluorine is the most electronegative element (3.98 Pauling scale).[1] It pulls electron density through

-bonds.[1]

• Impact: This stabilizes the carboxylate anion (

  ) by dispersing the negative charge, shifting the equilibrium toward the ionized (acidic) form.[1]

• Distance Dependence: The effect diminishes rapidly with distance (

  ).[1] This is why Ortho (C2) > Meta (C3) > Para (C4).[1]

B. The Resonance Effect (+R)

Fluorine has lone pairs that can be donated into the aromatic ring

-system.[1]

• Impact: This increases electron density in the ring.[1] If this density reaches the carboxyl carbon, it destabilizes the anion, decreasing acidity.

• Position Dependence: Resonance effects are only transmitted to the Ortho and Para positions.[1] They do not affect the Meta position directly.[1]

C. Integration by Isomer

• 2-Fluorobenzoic (Ortho):

  • Dominant Force: Inductive (-I).[1] The fluorine is physically adjacent to the carboxyl group.[1] The electron withdrawal is massive.[1]

  • Secondary Force: "Ortho Effect."[1] Steric repulsion may twist the carboxyl group out of plane, reducing conjugation with the ring, but the inductive stabilization is the primary driver for the pKa drop to 3.27.

• 3-Fluorobenzoic (Meta):

  • Dominant Force: Inductive (-I).[1]

  • Resonance Status: The +R effect places electron density at the ortho and para carbons relative to the fluorine.[1] The carboxyl group at the meta position does not receive this electron density.[1]

  • Result: Pure electron withdrawal makes it significantly more acidic (3.[1]86) than benzoic acid.[1]

• 4-Fluorobenzoic (Para):

  • Dominant Force: Tug-of-War.

  • The Conflict: The -I effect (withdrawal) tries to increase acidity, but it is weak due to distance.[1] The +R effect (donation) pumps electrons back toward the carboxyl group, decreasing acidity.

  • Result: The -I effect wins by a very narrow margin.[1] The pKa (4.[1][2][3][4]14) is barely distinguishable from benzoic acid (4.20).[1]

Experimental Protocol: Potentiometric Titration

For high-precision pKa determination in a pharmaceutical context, Potentiometric Titration is the gold standard.[1] It is superior to UV-Vis for compounds with weak chromophore changes.[1]

Protocol Workflow

Reagents:

• Analyte: ~10 mg Fluorobenzoic acid isomer (High Purity).

• Titrant: 0.1 M NaOH (Carbonate-free, standardized against KHP).

• Solvent: Carbonate-free distilled water (degassed).[1]

• Ionic Strength Adjuster: 0.15 M KCl (to mimic physiological ionic strength).[1]

Step-by-Step Methodology:

• System Preparation:

  • Calibrate pH electrode using a minimum of 3 buffers (pH 1.68, 4.01, 7.00) to bracket the expected pKa range.[1]

  • Thermostat the reaction vessel to 25.0 ± 0.1°C using a water jacket.

  • Purge the vessel with

    or Argon to exclude atmospheric (which forms carbonic acid and skews results).[1]

• Sample Dissolution:

  • Dissolve the accurate mass of the isomer in 0.15 M KCl. If solubility is low, a co-solvent (Methanol) method may be used, requiring the Yasuda-Shedlovsky extrapolation to 0% organic solvent.

• Titration Loop:

  • Add NaOH in micro-increments (e.g., 1-5

    L).[1]

  • Wait for electrode stability (drift < 0.1 mV/sec).[1]

  • Record pH and Volume.[1]

  • Continue until pH > 10.[1]

• Data Processing (The Gran Plot):

  • Do not rely solely on the inflection point of the raw pH vs. Vol curve.[1]

  • Use a Gran Plot (linearization of the titration data) to precisely determine the Equivalence Point (

    ).[1]

  • Calculate pKa using the Henderson-Hasselbalch equation at the half-equivalence point (

    ).[1]

Visualization: Titration Logic Flow

Figure 2: Standardized workflow for potentiometric pKa determination.

Implications for Drug Design

Why does a shift from pKa 4.2 to 3.2 matter?

• Solubility at Physiological pH:

  • At pH 7.4 (blood), 2-fluorobenzoic acid (pKa 3.[1]27) is >99.9% ionized (anionic).[1]

  • This ensures high aqueous solubility but may limit passive membrane permeability compared to less acidic analogs.[1]

• Bioisosterism & Metabolic Stability:

  • Replacing a Hydrogen with Fluorine is a classic bioisostere strategy.[1]

  • Para-substitution: Often used to block metabolic oxidation at the reactive para-position (preventing hydroxylation) without significantly altering the electronic profile (pKa remains ~4.14).[1]

  • Ortho-substitution: Used when you specifically need to lower the pKa to improve solubility or alter the binding interaction within a receptor pocket (e.g., strengthening a salt bridge).[1]

• Lipophilicity (LogP):

  • Fluorination generally increases lipophilicity (LogP ~2.1 vs 1.87 for benzoic).[1] However, the ionized form is much less lipophilic.[1] By tuning the pKa (e.g., using the ortho isomer), you ensure the drug is ionized in the gut/blood, potentially reducing non-specific binding while maintaining the lipophilic core for receptor fit.

References

• NIST Chemistry WebBook. Benzoic acid, 4-fluoro-. Standard Reference Data. National Institute of Standards and Technology.[1][4][5][6][7][8] [Link]

• PubChem. 2-Fluorobenzoic Acid (CID 10924).[1] National Library of Medicine.[1] [Link]

• PubChem. 3-Fluorobenzoic Acid (CID 9968).[1][9] National Library of Medicine.[1] [Link]

• Di, L., & Kerns, E. (2016).[1] Drug-Like Properties: Concepts, Structure Design and Methods. Academic Press.[1] (Standard text for pKa protocols in drug discovery).

Sources

• 1. 3-Fluorobenzoic Acid | C7H5FO2 | CID 9968 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 3. 4-Fluorobenzoic Acid | C7H5FO2 | CID 9973 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. global.oup.com [global.oup.com]
• 5. Benzoic acid, 3-fluoro- [webbook.nist.gov]
• 6. Benzoic acid, 3-fluoro- [webbook.nist.gov]
• 7. Benzoic acid, 3-fluoro- [webbook.nist.gov]
• 8. Benzoic acid, 4-fluoro- [webbook.nist.gov]
• 9. 3-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]

The Strategic Advantage of 3-Fluoro-4-(methoxymethyl)benzoic Acid in Modern Drug Discovery: A Comparative Technical Guide

Abstract

In the landscape of contemporary drug discovery, the strategic modification of molecular scaffolds to enhance pharmacokinetic and pharmacodynamic profiles is paramount. This guide provides an in-depth technical comparison of 3-Fluoro-4-(methoxymethyl)benzoic acid, a highly valuable building block, against its structural analogs. We will dissect the synergistic contributions of the fluorine and methoxymethyl substituents, providing a rationale for this molecule's superior performance in optimizing key drug-like properties. This analysis is supported by comparative physicochemical data, detailed experimental protocols for in vitro assessment, and a case study of a clinically successful drug, Acoramidis, which leverages a similar fluorinated benzoic acid core. This guide is intended to equip researchers, medicinal chemists, and drug development professionals with the critical insights needed to effectively deploy this scaffold in their discovery programs.

Introduction: The Rationale for Fluorination and Bioisosteric Modification

The benzoic acid moiety is a privileged scaffold in medicinal chemistry, present in a multitude of approved drugs. However, the unadorned phenyl ring is often susceptible to metabolic oxidation. Modern drug design frequently employs strategic fluorination to "shield" these metabolic "soft spots". The introduction of fluorine, the most electronegative element, can profoundly influence a molecule's pKa, lipophilicity, metabolic stability, and binding affinity.[1][2] The carbon-fluorine bond is significantly stronger than a carbon-hydrogen bond, making it more resistant to enzymatic cleavage by cytochrome P450 (CYP450) enzymes.[3][4]

Concurrently, the methoxymethyl group serves as a versatile bioisostere. It can modulate solubility and lipophilicity, and its ether oxygen can act as a hydrogen bond acceptor, potentially enhancing target engagement. This guide will explore how the specific combination of a 3-fluoro and a 4-methoxymethyl substituent on a benzoic acid core creates a building block with a highly advantageous and tunable set of properties for developing next-generation therapeutics.

Chapter 1: A Comparative Analysis of Physicochemical Properties

The seemingly subtle substitution of a hydrogen atom with fluorine and the introduction of a methoxymethyl group can dramatically alter the physicochemical landscape of a benzoic acid derivative. These changes are critical for a molecule's absorption, distribution, metabolism, and excretion (ADME) profile.

The Impact on Acidity (pKa)

The acidity of the carboxylic acid group is a crucial parameter influencing a compound's ionization state at physiological pH, which in turn affects its solubility, permeability, and target binding. The electron-withdrawing nature of the fluorine atom generally increases the acidity of the benzoic acid, resulting in a lower pKa.[2] Conversely, the methoxy group in 4-methoxybenzoic acid is electron-donating, which decreases acidity and increases the pKa.[4]

The Influence on Lipophilicity (LogP)

Lipophilicity, often measured as the octanol-water partition coefficient (LogP), is a key determinant of a drug's ability to cross cell membranes. The introduction of fluorine generally increases lipophilicity.[3] The methoxymethyl group, with its ether linkage, can also influence lipophilicity, often in a context-dependent manner.

Compound	Structure	Predicted/Experimental LogP	Predicted/Experimental pKa
3-Fluoro-4-(methoxymethyl)benzoic acid

Predicted: ~1.8-2.2Predicted: ~3.9-4.14-(Methoxymethyl)benzoic acid (Non-fluorinated analog)Experimental: 1.5[5]~4.3-4.53-Fluorobenzoic acid Experimental: 1.883.86[6]4-Methoxybenzoic acid Experimental: 1.96[7]4.47[2]

Table 1: Comparative Physicochemical Properties of 3-Fluoro-4-(methoxymethyl)benzoic acid and its Analogs. LogP and pKa values are a combination of experimental data for analogs and predicted values for the title compound based on established substituent effects.

Interpretation: The fluorinated title compound is predicted to have a slightly higher lipophilicity and a lower pKa (stronger acidity) than its direct non-fluorinated analog, 4-(methoxymethyl)benzoic acid. This combination can be advantageous for achieving a balance between membrane permeability and aqueous solubility.

Chapter 2: The Decisive Advantage in Metabolic Stability

A primary reason for incorporating fluorine into drug candidates is to enhance their metabolic stability.[4][8] The para-position of a benzoic acid ring is often susceptible to hydroxylation by CYP450 enzymes. The presence of the methoxymethyl group at this position already offers some steric hindrance to this metabolic pathway. The addition of the 3-fluoro substituent further deactivates the aromatic ring towards oxidative metabolism through its strong electron-withdrawing inductive effect.

This "metabolic blocking" strategy is a cornerstone of modern medicinal chemistry, leading to a longer in vivo half-life, increased drug exposure, and potentially a lower required dose, which can reduce off-target effects.[9]

Chapter 3: Experimental Protocols for In Vitro Evaluation

To empirically validate the advantages of a given molecular scaffold, robust and reproducible in vitro assays are essential. The following are detailed, self-validating protocols for assessing metabolic stability and permeability.

Determination of Metabolic Stability in Human Liver Microsomes (HLM)

This assay is a standard in vitro method to assess the susceptibility of a compound to Phase I metabolism, primarily by CYP450 enzymes.[5][10]

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of a test compound upon incubation with HLM.

Materials:

• Test compound and comparators (e.g., 4-(methoxymethyl)benzoic acid)

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., G6P, G6PDH) or NADPH

• 0.1 M Phosphate buffer (pH 7.4)

• Acetonitrile (ACN) with an internal standard (for quenching and analysis)

• Incubator/shaker set to 37°C

• LC-MS/MS system for analysis

Experimental Workflow:

Caption: Workflow for the Human Liver Microsome Stability Assay.

Procedure:

• Preparation: Thaw pooled HLM on ice and dilute to a final concentration of 0.5 mg/mL in 0.1 M phosphate buffer (pH 7.4). Prepare a 1 µM working solution of the test compound in the same buffer. Prepare the NADPH regenerating system.

• Pre-incubation: In a 96-well plate, combine the HLM and test compound solutions. Pre-incubate at 37°C for 5 minutes with gentle shaking.

• Reaction Initiation: Start the metabolic reaction by adding the NADPH solution.

• Time-course Sampling: At designated time points (e.g., 0, 5, 15, 30, 45, and 60 minutes), take an aliquot of the reaction mixture and immediately quench it by adding it to a collection plate containing ice-cold acetonitrile with a suitable internal standard.

• Sample Processing: Once all time points are collected, centrifuge the plate to pellet the precipitated proteins.

• LC-MS/MS Analysis: Analyze the supernatant to quantify the remaining parent compound at each time point relative to the internal standard.

• Data Analysis: Plot the natural logarithm of the percentage of the parent compound remaining versus time. The slope of the linear regression line gives the elimination rate constant (k). Calculate the half-life (t½) as 0.693/k and the intrinsic clearance (CLint) as (0.693/t½) / (protein concentration).

Self-Validation and Controls:

• Negative Control (No NADPH): An incubation without the NADPH cofactor is run to assess for any non-enzymatic degradation of the compound.

• Positive Control: A compound with known high clearance (e.g., verapamil) and one with known low clearance (e.g., warfarin) are run in parallel to ensure the HLM are metabolically active and the assay is performing as expected.

Caco-2 Permeability Assay for Predicting Intestinal Absorption

The Caco-2 cell line, derived from a human colorectal carcinoma, forms a polarized monolayer of enterocytes when cultured on a semipermeable membrane, making it the gold standard in vitro model for predicting human intestinal drug absorption.[1][6]

Objective: To determine the apparent permeability coefficient (Papp) of a test compound across a Caco-2 cell monolayer, which is used to classify compounds as having low, medium, or high permeability.

Materials:

• Caco-2 cells

• Transwell™ inserts (e.g., 24-well or 96-well format)

• Hank's Balanced Salt Solution (HBSS) buffer (pH 7.4)

• Lucifer yellow (a low-permeability marker to assess monolayer integrity)

• High and low permeability control compounds (e.g., propranolol and atenolol)

• LC-MS/MS system for analysis

Experimental Workflow:

Caption: Workflow for the Caco-2 Permeability Assay.

Procedure:

• Cell Culture: Seed Caco-2 cells on Transwell™ inserts and culture for 21-25 days to allow them to differentiate and form a confluent, polarized monolayer.

• Monolayer Integrity Check: Before the assay, measure the transepithelial electrical resistance (TEER) of each monolayer to ensure its integrity. Only use monolayers with TEER values within the accepted range.

• Assay Setup: Wash the monolayers with pre-warmed HBSS. Add the test compound (typically at 10 µM) to the apical (A) compartment (for A-to-B permeability) or the basolateral (B) compartment (for B-to-A permeability).

• Incubation: Incubate the plates at 37°C with gentle shaking for a defined period, usually 2 hours.

• Sampling: At the end of the incubation, take samples from both the donor and receiver compartments.

• LC-MS/MS Analysis: Quantify the concentration of the test compound in all samples.

• Data Analysis: Calculate the apparent permeability coefficient (Papp) using the following equation: Papp = (dQ/dt) / (A * C₀) where dQ/dt is the rate of permeation, A is the surface area of the membrane, and C₀ is the initial concentration in the donor compartment.

Self-Validation and Controls:

• Monolayer Integrity: The permeability of Lucifer yellow is measured for each monolayer. High Lucifer yellow permeation indicates a compromised monolayer, and data from that well is excluded.

• Control Compounds: Propranolol (high permeability) and atenolol (low permeability) are run in every assay to validate its performance and to provide reference points for classifying the test compounds.[11][12]

• Efflux Ratio: By measuring both A-to-B and B-to-A permeability, an efflux ratio (Papp(B-A) / Papp(A-B)) can be calculated. An efflux ratio greater than 2 suggests the compound may be a substrate for active efflux transporters like P-glycoprotein.[11]

Chapter 4: Case Study - The Role of a Fluorinated Benzoic Acid in Acoramidis (AG10)

Acoramidis (AG10) is a recently approved, potent, and selective stabilizer of transthyretin (TTR), used for the treatment of transthyretin amyloidosis.[13] The chemical structure of Acoramidis features a 4-fluorobenzoic acid moiety linked to a pyrazole-containing side chain via an ether linkage.

While not identical to 3-Fluoro-4-(methoxymethyl)benzoic acid, the Acoramidis structure highlights the successful application of a fluorinated benzoic acid in a marketed therapeutic. The synthesis of Acoramidis involves intermediates such as 3-(3-(3,5-dimethyl-1H-pyrazol-4-yl)propoxy)-4-fluorobenzoic acid.[8] The 4-fluoro substituent in this core is crucial for several reasons:

• Metabolic Stability: The fluorine atom at the 4-position blocks a potential site of aromatic hydroxylation, a common metabolic pathway for such scaffolds. This contributes to the drug's favorable pharmacokinetic profile and oral bioavailability.

• Modulation of Acidity: The fluorine atom influences the pKa of the carboxylic acid, which is critical for the molecule's interaction with the TTR protein and for its overall ADME properties.

• Binding Interactions: The fluorine atom can participate in favorable interactions within the TTR binding pocket, contributing to the high affinity and selectivity of Acoramidis.

The clinical success of Acoramidis serves as a powerful testament to the strategic value of incorporating fluorine into benzoic acid scaffolds to achieve desirable drug-like properties.

Conclusion

3-Fluoro-4-(methoxymethyl)benzoic acid represents a highly optimized building block for modern drug discovery. The strategic combination of a fluorine atom and a methoxymethyl group confers a unique and advantageous set of physicochemical properties. The fluorine atom enhances metabolic stability and modulates acidity, while the methoxymethyl group provides a handle for tuning solubility and lipophilicity. This guide has provided the theoretical rationale, comparative data, and practical experimental protocols to demonstrate the superiority of this scaffold over its non-fluorinated and other structural analogs. By leveraging the insights and methodologies presented herein, medicinal chemists can more effectively utilize 3-Fluoro-4-(methoxymethyl)benzoic acid to accelerate the development of safer and more efficacious medicines.

References

• Artursson, P., & Karlsson, J. (1991). Correlation between oral drug absorption in humans and apparent drug permeability coefficients in human intestinal epithelial (Caco-2) cells.
• Hubatsch, I., Ragnarsson, E. G., & Artursson, P. (2007). Determination of drug permeability and prediction of drug absorption in Caco-2 monolayers.
• Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of Enzyme Inhibition and Medicinal Chemistry, 22(5), 527-540.
• Gillis, E. P., Eastman, K. J., Hill, M. D., Donnelly, D. J., & Meanwell, N. A. (2015). Applications of fluorine in medicinal chemistry. Journal of Medicinal Chemistry, 58(21), 8315-8359.
• Evotec. Caco-2 Permeability Assay.
• DB-ALM Protocol n° 142: Permeability Assay on Caco-2 Cells. (2013).
• Wikipedia. 3-Fluorobenzoic acid.
• BenchChem. (2025). A Comparative Analysis of the Acidity of 4-Methoxybenzoic Acid and Benzoic Acid. BenchChem Technical Guides.
• MedKoo Biosciences. Acoramidis Synthetic Routes.
• Chand, P., et al. (2018). Processes for preparing AG-10, its intermediates, and salts thereof. World Intellectual Property Organization.
• Bienta. Caco-2 Method Validation.
• Domainex. Microsomal Clearance/Stability Assay.
• Ojima, I. (2009). Fluorine in Medicinal Chemistry and Chemical Biology. John Wiley & Sons.
• U.S. Food and Drug Administration. (2000).
• Thermo Fisher Scientific. Thawing and Incubating Human and Animal Liver Microsomes.
• Ossila. 3-Fluoro-4-methoxybenzoic acid | CAS 403-20-3.
• Brainly.in. (2023). The pka value of 4-methoxy benzoic acid is greater than 4-nitrobenzoic acid. which among them is stronger acid?
• PubChem. 3-Fluoro-4-methoxybenzoic acid. National Center for Biotechnology Information.
• PubChem. 4-(methoxymethyl)benzoic acid. National Center for Biotechnology Information.
• Cheméo. Benzoic acid, 4-methoxy-, methyl ester.
• Guidechem. 4-(methoxymethyl)benzoic acid 67003-50-3.
• BenchChem. (2025). The Fluorine Advantage: A Comparative Guide to Metabolic Stability. BenchChem Technical Guides.
• ChemicalBook. 4-Methoxybenzoic acid CAS#: 100-09-4.

Sources

• 1. pharmacyjournal.org [pharmacyjournal.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. asianpubs.org [asianpubs.org]
• 4. brainly.in [brainly.in]
• 5. 4-(Methoxymethyl)benzoic acid | C9H10O3 | CID 308473 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 3-Fluorobenzoic acid - Wikipedia [en.wikipedia.org]
• 7. analytical.chem.ut.ee [analytical.chem.ut.ee]
• 8. US10513497B2 - Process for preparing AG-10, its intermediates, and salts thereof - Google Patents [patents.google.com]
• 9. Polymorphism and preformulation studies of lifibrol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. pubs.acs.org [pubs.acs.org]
• 12. researchgate.net [researchgate.net]
• 13. medkoo.com [medkoo.com]

Safety & Regulatory Compliance

3-Fluoro-4-(methoxymethyl)benzoic acid proper disposal procedures

Operational Guide: Safe Disposal and Handling of 3-Fluoro-4-(methoxymethyl)benzoic Acid

Executive Summary & Operational Context

You are handling 3-Fluoro-4-(methoxymethyl)benzoic acid , a specialized pharmaceutical building block. While it shares commonalities with standard organic acids, its specific structural motifs—a fluorine atom and an ether linkage —dictate a strict disposal protocol that differs from standard organic waste.

The Critical Directive: Because this molecule contains fluorine, it must be segregated into Halogenated Waste streams.[1] Failure to do so can damage standard incineration scrubbers (due to Hydrofluoric Acid formation) and result in significant regulatory fines or rejection of waste shipments by your disposal vendor.

Chemical Profile & Hazard Identification

To manage disposal safely, we must understand the "Why" behind the protocols. This compound presents a dual-hazard profile: acidity and halogen content.[2][3][4]

Feature	Chemical Component	Operational Hazard	Disposal Implication
Acidic Core	Benzoic Acid moiety (COOH)	Corrosive to tissue/metals; Reactive with bases.	DO NOT mix with strong bases (e.g., Sodium Hydroxide) in waste drums without controlled neutralization.
Halogen	Fluorine Substituent (F)	Formation of HF upon combustion.	MANDATORY: Segregate into "Halogenated Waste."
Ether Link	Methoxymethyl group	Combustible organic load.	Compatible with standard organic solvents (Acetone, MeOH) for rinsing.
State	Solid (Crystalline)	Dust inhalation hazard.	Double-bagging required for solid disposal to prevent particulate release.

GHS Classification (Derived from Functional Analogues):

• H315: Causes skin irritation.[5][6][7]

• H319: Causes serious eye irritation.[5][7][8][9]

• H335: May cause respiratory irritation.[7][8][9]

Pre-Disposal Segregation Strategy

The most common compliance failure in drug discovery labs is the accidental mixing of halogenated and non-halogenated solvents.

• The Rule: If the waste contains >1% Halogen content (by volume or weight), the entire container is classified as Halogenated.

• The Cost: Halogenated waste disposal is significantly more expensive (often 2-3x) than non-halogenated waste due to the specialized incineration required.

• The Safety: Mixing this acidic solid with strong oxidizers (e.g., Nitric Acid waste) can result in rapid exothermic reactions.

Step-by-Step Disposal Workflows

Scenario A: Solid Waste (Excess Reagent or Spills)

Applicable for: Expired chemicals, weighing boat residues, spill cleanup materials.

• Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk.

• Bagging: Place the solid waste inside a clear polyethylene bag inside the jar. This "double containment" prevents dust release when the disposal facility opens the drum.

• Labeling: Affix a hazardous waste label.

  • Constituents: "Solid Waste: 3-Fluoro-4-(methoxymethyl)benzoic acid."

  • Hazard Checkbox: Check "Toxic" and "Irritant."[7]

  • Stream:SOLID - HALOGENATED.

Scenario B: Liquid Waste (Reaction Mother Liquor)

Applicable for: Rinsates, reaction mixtures dissolved in solvent.

• Compatibility Check: Ensure the solvent used (e.g., Dichloromethane, Methanol, Ethyl Acetate) is compatible with the carboy material (usually HDPE or Steel).

• pH Check: If the solution is highly acidic (pH < 2), neutralize slowly with a dilute Sodium Bicarbonate solution before adding to the main waste carboy to prevent drum pressurization.

• Transfer: Pour into the Red (or site-designated) safety can marked "HALOGENATED ORGANIC SOLVENTS."

  • Note: Even if dissolved in a non-halogenated solvent like Methanol, the presence of the Fluorine atom mandates the "Halogenated" stream.

Scenario C: Empty Container Management (RCRA Compliance)

Applicable for: The original vendor bottle after use.

Under US EPA RCRA regulations (40 CFR § 261.7), a container is considered "Empty" when:

• All wastes have been removed that can be removed using standard practices (pouring/scraping).

• Triple Rinse Protocol (Recommended for E-E-A-T compliance):

  • Step 1: Add a small volume of compatible solvent (e.g., Acetone or Methanol) to the bottle.

  • Step 2: Cap and shake well to dissolve residual solids.

  • Step 3: Pour the rinsate into the HALOGENATED LIQUID waste stream.

  • Repeat two more times.

• Defacing: Cross out the original label or write "EMPTY" clearly.

• Disposal: Place the triple-rinsed bottle in the "Glass/Plastic Recycling" or "Trash" depending on your facility's specific permit (many labs trash glass to avoid injury in recycling streams).

Visual Decision Logic (Disposal Tree)

The following diagram illustrates the decision matrix for disposing of this specific compound.

Figure 1: Decision matrix for segregating fluorinated organic acid waste streams. Note the diversion of rinsate back into the liquid hazardous waste stream.

Emergency Spill Response

In the event of a benchtop spill of the solid powder:

• PPE: Wear Nitrile gloves, safety glasses, and a lab coat.[1] If the powder is fine/dusty, use a N95 respirator or work inside the fume hood.

• Containment: Do not sweep vigorously (creates dust). Cover the spill with a Sodium Carbonate (Soda Ash) or Sodium Bicarbonate spill kit to neutralize the acid.

• Cleanup:

  • Dampen a paper towel with water (to prevent dust) and wipe up the powder/neutralizer mix.

  • Place all used towels and debris into the SOLID HALOGENATED waste container.

• Surface Decontamination: Wipe the surface with water, followed by a soap solution.

References

• US Environmental Protection Agency (EPA). (2023). Resource Conservation and Recovery Act (RCRA) Regulations: Title 40 CFR Part 261 - Identification and Listing of Hazardous Waste.[10] Retrieved from [Link]

• American Chemical Society (ACS). (2023). Identifying and Evaluating Hazards in Research Laboratories. ACS Center for Lab Safety. Retrieved from [Link]

• National Research Council. (2011).[11] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. The National Academies Press.[11] Retrieved from [Link][11]

Sources

• 1. hscprep.com.au [hscprep.com.au]
• 2. vumc.org [vumc.org]
• 3. geotechenv.com [geotechenv.com]
• 4. 7.2 Organic Solvents [ehs.cornell.edu]
• 5. tcichemicals.com [tcichemicals.com]
• 6. fishersci.ie [fishersci.ie]
• 7. static.cymitquimica.com [static.cymitquimica.com]
• 8. fishersci.com [fishersci.com]
• 9. fishersci.com [fishersci.com]
• 10. P and U Waste Codes for Chemical Products | Lion Technology [lion.com]
• 11. Organic Syntheses Procedure [orgsyn.org]